SPIRO[CYCLOHEXANE-1,3'-INDOLINE]

• CAS: 4740-63-0

Core Science & Biosynthesis

Unlocking the Core: A Technical Guide to the Ring-Opening Mechanisms of Spiro[cyclohexane-1,3'-indoline]

Foreword: The Spiro[cyclohexane-1,3'-indoline] Scaffold - A Privileged Structure in Modern Chemistry

To researchers, scientists, and drug development professionals, the spiro[cyclohexane-1,3'-indoline] core represents a "privileged scaffold."[1][2] This unique three-dimensional arrangement, fusing a cyclohexane ring to an indolin-2-one moiety at the C3 position, is not merely a synthetic curiosity. It is a recurring motif in a multitude of bioactive natural products and a cornerstone for the development of novel therapeutics with a broad spectrum of activities, including anticancer and antimicrobial properties.[3][4] The true potential of this scaffold, however, lies in the dynamic nature of the indoline ring. The ability to controllably open this ring unlocks a powerful toolkit for modulating molecular properties, leading to applications ranging from photoswitchable materials to targeted drug release. This guide provides an in-depth exploration of the fundamental mechanisms governing the ring-opening of this remarkable heterocyclic system, offering both theoretical understanding and practical insights for its application in research and development.

I. The Dichotomy of Form: The Closed Spiro and the Open Merocyanine

The central theme of spiro[cyclohexane-1,3'-indoline] chemistry is the reversible isomerization between its closed, spirocyclic form and an open, planar, and often colorful, merocyanine form. This transformation is driven by the cleavage of the C-O bond within the indoline moiety. The stability and interconversion of these two states are exquisitely sensitive to external stimuli, primarily light, heat, and acid. Understanding the nuances of these stimuli-responsive ring-opening mechanisms is paramount to harnessing the full potential of this scaffold.

II. Photochromism and Thermochromism: A Dance of Light and Heat

The most extensively studied ring-opening mechanism is photochromism, the reversible transformation induced by light.[5][6] This phenomenon, shared with the broader class of spiroindolines and spiropyrans, is the basis for their use in photoswitchable devices and materials.[7][8]

The Photochemical Pathway: From Excitation to Isomerization

Upon irradiation with ultraviolet (UV) light, the spiro[cyclohexane-1,3'-indoline] molecule absorbs a photon, promoting it to an excited electronic state (typically a singlet state, S1).[9] This excitation initiates a rapid series of events:

• C-O Bond Cleavage: In the excited state, the C-O bond of the indoline ring becomes labile and undergoes heterolytic cleavage.[9][10]

• Isomerization and Planarization: Following bond scission, the molecule undergoes a series of conformational changes, including rotation around the newly formed single bonds, to achieve a more planar and extensively conjugated structure. This open form is known as a merocyanine dye.[5]

• Color Change: The extended π-conjugation in the merocyanine form results in a significant bathochromic shift (a shift to longer wavelengths) in the molecule's absorption spectrum, leading to the appearance of color.[5]

The reverse reaction, the ring-closing to the colorless spiro form, can be induced by irradiation with visible light or by thermal relaxation in the dark.[5] The equilibrium between the closed and open forms is influenced by both the solvent environment and the nature of substituents on the aromatic rings.[11][12]

Caption: Experimental workflow for studying photochromism.

III. Acid-Catalyzed Ring-Opening: A Proton-Driven Transformation

In addition to light and heat, the spiro[cyclohexane-1,3'-indoline] ring can be opened under acidic conditions. This acid-catalyzed ring-opening provides a distinct pathway to functionalized indole derivatives, particularly medium-sized lactams, which are of significant interest in medicinal chemistry. [13]

The Mechanistic Pathway: Protonation and Nucleophilic Attack

The acid-catalyzed ring-opening can be initiated by both Brønsted and Lewis acids. [13][14]The generally accepted mechanism proceeds as follows:

• Protonation/Coordination: The reaction is initiated by the protonation of the indoline nitrogen or the coordination of a Lewis acid to it. This step increases the electrophilicity of the spirocyclic system.

• C-C Bond Cleavage and Carbocation Formation: The protonated/coordinated intermediate undergoes a C-C bond fragmentation, leading to the formation of a stabilized tertiary carbocation. This step is often the rate-determining step of the reaction. [13]3. Nucleophilic Attack: A nucleophile present in the reaction medium (e.g., the solvent or an added reagent) attacks the iminium ion intermediate that is in equilibrium with the carbocation. This attack leads to the formation of a new C-N or C-O bond and the final ring-opened product.

The choice of the acid and the nucleophile is critical in controlling the outcome of the reaction and the structure of the final product. For instance, using deuterated acid and nucleophiles allows for the synthesis of isotopically labeled compounds. [13]

Caption: Acid-catalyzed ring-opening mechanism of spiro[cyclohexane-1,3'-indoline].

Causality in Experimental Design

The selection of reagents and conditions for acid-catalyzed ring-opening is guided by the desired outcome and the stability of the starting material and intermediates.

• Choice of Acid: Strong Brønsted acids like methanesulfonic acid or hydrochloric acid are effective in promoting the reaction. [13]Lewis acids such as BF3·OEt2 can also be employed, particularly when milder conditions are required or when specific stereochemical control is desired. [14][15]The strength of the acid influences the reaction rate.

• Nucleophile Selection: The nucleophile determines the nature of the functional group introduced into the ring-opened product. Alcohols, water, and even electron-rich aromatic compounds can act as nucleophiles. [13]* Solvent Effects: The polarity of the solvent can influence the stability of the carbocation intermediate and the overall reaction rate. Aprotic solvents like 1,2-dichloroethane are often used to avoid unwanted side reactions with the solvent. [13]

Experimental Protocol: A General Procedure for Acid-Catalyzed Ring-Opening

The following protocol provides a general framework for conducting an acid-catalyzed ring-opening reaction:

• Reaction Setup: In a sealed vial under an inert atmosphere (e.g., nitrogen or argon), dissolve the spiro[cyclohexane-1,3'-indoline] derivative (1 equivalent) in a degassed aprotic solvent (e.g., 1,2-dichloroethane).

• Addition of Reagents: Add the acid (e.g., methanesulfonic acid, 0.2 equivalents) and the nucleophile (1 equivalent) to the reaction mixture.

• Reaction Monitoring: Stir the reaction at the desired temperature (e.g., room temperature or 60 °C) and monitor its progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Work-up and Purification: Once the reaction is complete, quench the reaction with a suitable base (e.g., saturated sodium bicarbonate solution) and extract the product with an organic solvent. The crude product is then purified by column chromatography on silica gel.

• Characterization: The structure of the ring-opened product is confirmed by spectroscopic methods such as NMR (1H and 13C), mass spectrometry, and IR spectroscopy. [16][17]

IV. Mechanistic Insights from Computational Chemistry

Density Functional Theory (DFT) calculations have become an invaluable tool for elucidating the intricate details of spiro[cyclohexane-1,3'-indoline] ring-opening mechanisms. [8][18][19]These computational studies allow for the modeling of reaction pathways, the characterization of transition states, and the calculation of activation energies. [11][20] For photochromic ring-opening, DFT calculations can help to map the potential energy surfaces of the ground and excited states, providing insights into the dynamics of the C-O bond cleavage and the subsequent isomerization steps. [20]In the case of acid-catalyzed reactions, DFT can be used to model the structure of the protonated intermediates and the transition state for the C-C bond fragmentation, supporting the proposed carbocationic mechanism. [13]

V. Conclusion and Future Outlook

The spiro[cyclohexane-1,3'-indoline] scaffold is a dynamic and versatile platform with immense potential in materials science and drug discovery. The ability to trigger the ring-opening of the indoline moiety through a variety of stimuli—light, heat, and acid—provides a powerful means of modulating its chemical and physical properties. A thorough understanding of the underlying mechanisms of these transformations, as detailed in this guide, is essential for the rational design of novel functional molecules.

Future research in this area will likely focus on:

• Fine-tuning Photoswitching Properties: The development of new derivatives with optimized quantum yields, faster switching speeds, and enhanced fatigue resistance for advanced optical applications.

• Expanding the Scope of Acid-Catalyzed Ring-Opening: The discovery of new catalytic systems and nucleophiles to access a wider range of structurally diverse and medicinally relevant indole-annulated heterocycles.

• Biomedical Applications: The design of spiro[cyclohexane-1,3'-indoline]-based systems for targeted drug delivery, where the ring-opening is triggered by specific biological cues, such as a change in pH.

By continuing to explore the fundamental chemistry of this remarkable scaffold, the scientific community is poised to unlock even more of its transformative potential.

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• Castán, J.-M. A., et al. (2022). Photochromic spiro-indoline naphthoxazines and naphthopyrans in dye-sensitized solar cells. Materials Chemistry Frontiers, 6(20), 2994-3005. [Link]

• Reddy, L. R., et al. (2011). Enantioselective Synthesis of Spiro[cyclohexane-1,3′-indolin]-2′-ones Containing Multiple Stereocenters via Organocatalytic Michael/Aldol Cascade Reactions. Organic Letters, 13(10), 2642-2645. [Link]

• Sagara, Y., & Son, Y. (2020). Substituent Effects Control Spiropyran-Merocyanine Equilibria and Mechanochromic Utility. Macromolecular Rapid Communications, 41(23), e2000458. [Link]

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• Bhandari, S., et al. (2020). Lewis acid-catalyzed ring-opening of spiro-oxindole aziridines with heteroarenes. RSC Advances, 10(28), 16485-16493. [Link]

• Hobley, J., et al. (1996). Photochromism of naphthoxazine-spiro-indolines by direct excitation and following sensitisation by triplet-energy donors. Journal of the Chemical Society, Faraday Transactions, 92(19), 3667-3673. [Link]

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• N.A. (2024). Synthesis and Docking Studies of Novel Spiro[5,8-methanoquinazoline-2,3′-indoline]-2′,4-dione Derivatives. Molecules, 29(21), 5035. [Link]

• Tian, Y., et al. (2004). Comprehensive Theoretical Study of the Conversion Reactions of Spiropyrans: Substituent and Solvent Effects. Florida Gulf Coast University. [Link]

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Engineering Privileged Scaffolds: Discovery and Characterization of Spiro[cyclohexane-1,3'-indoline] Derivatives

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Executive Summary

The spirooxindole pharmacophore represents a privileged class of heterocyclic scaffolds in modern drug discovery. Characterized by a highly rigid, non-planar three-dimensional architecture, these molecules exhibit exceptional binding affinity to complex protein pockets. Specifically, spiro[cyclohexane-1,3'-indoline] derivatives have recently emerged as potent inhibitors of KIF18A, a kinesin motor protein critical for the survival of chromosomally unstable (CIN) tumors.

This technical guide outlines a robust, self-validating framework for the synthesis, structural elucidation, and biological characterization of spiro[cyclohexane-1,3'-indoline] derivatives. By leveraging a tri(n-butyl)phosphine-promoted domino [4+2] cycloaddition, we can rapidly construct these sterically demanding scaffolds with high atom economy and predictable diastereoselectivity.

Mechanistic Rationale: Phosphine-Catalyzed Domino [4+2] Cycloaddition

The construction of the spiro[cyclohexane-1,3'-indoline] core requires the precise assembly of multiple contiguous stereocenters. Traditional step-wise approaches suffer from poor yields and harsh conditions. In our workflow, we utilize a catalytic domino reaction between isatylidene malononitriles and bis-chalcones, driven by a tertiary phosphine trigger .

Causality in Catalyst Selection: Why use tri(n-butyl)phosphine ( P(n−Bu)3​ ) instead of the ubiquitous triphenylphosphine ( PPh3​ ) or amine bases like DMAP? The superior catalytic efficacy of P(n−Bu)3​ is rooted in its enhanced nucleophilicity and reduced steric bulk. P(n−Bu)3​ readily attacks the electron-deficient alkene of the isatylidene malononitrile, generating a highly reactive zwitterionic phosphonium enolate. PPh3​ , being less nucleophilic and sterically hindered, fails to surpass the activation energy barrier for this initial Michael-type addition.

Phosphine-catalyzed formal [4+2] cycloaddition yielding spiro[cyclohexane-1,3'-indoline].

Data Presentation: Optimization of Reaction Conditions

To establish a self-validating protocol, we must first define the boundary conditions of the reaction. The table below summarizes the optimization parameters, demonstrating the critical dependency on solvent dielectric constant and temperature.

Entry	Catalyst (20 mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	d.r.
1	DMAP	CHCl₃	65	12	0	N/A
2	PPh₃	CHCl₃	65	12	0	N/A
3	P(n-Bu)₃	CH₂Cl₂	25	12	40	3:1
4	P(n-Bu)₃	Toluene	50	12	65	4:1
5	P(n-Bu)₃	CHCl₃	65	4	84	5:1

Data adapted from established literature parameters for spirooxindole synthesis.

Self-Validating Experimental Protocol: Synthesis & Isolation

A protocol is only as good as its built-in quality control. The following steps detail the optimized synthesis of spiro[cyclohexane-1,3'-indoline] derivatives, incorporating orthogonal validation checks at each stage.

High-throughput synthetic and biological screening workflow for spirooxindole derivatives.

Step-by-Step Methodology

• Reaction Setup:

  • Action: To a flame-dried Schlenk flask, add isatylidene malononitrile (1.0 mmol) and the desired bis-chalcone (1.0 mmol). Dissolve in 5.0 mL of anhydrous CHCl₃. Purge the system with Argon for 5 minutes.

  • Causality: P(n−Bu)3​ is highly susceptible to atmospheric oxidation, forming inactive phosphine oxides. Argon purging preserves catalyst integrity. CHCl₃ provides the optimal dielectric environment to stabilize the zwitterionic intermediate without prematurely quenching it.

• Catalytic Initiation:

  • Action: Inject P(n−Bu)3​ (20 mol%, 0.2 mmol) via a gas-tight microsyringe. Heat the mixture to 65 °C.

  • Validation Check: The reaction's progression is visually indicated by the transition from a heterogeneous yellow suspension to a deep red homogeneous solution.

• Quenching and Monitoring:

  • Action: Stir for 4 hours. Monitor via TLC (Hexane/EtOAc 3:1).

  • Validation Check: Completion is confirmed by the total consumption of the bright yellow malononitrile spot and the appearance of a new, UV-active spot at a lower Rf​ value.

• Isolation:

  • Action: Concentrate the solvent in vacuo. Purify the crude residue via flash column chromatography (silica gel, gradient elution from Hexane to Hexane/EtOAc 4:1).

Structural Elucidation & Stereochemical Analysis

Because the formal [4+2] cycloaddition generates up to three new contiguous stereocenters, standard 1D ¹H NMR is often insufficient to unambiguously assign relative stereochemistry due to overlapping multiplet signals in the aliphatic region (typically between 2.5–4.0 ppm).

Analytical Causality: While ¹H NMR integration can determine the diastereomeric ratio (d.r.) by comparing the distinct exocyclic alkene proton shifts of the isomers, single-crystal X-ray diffraction is mandatory for absolute structural confirmation. X-ray crystallography validates the thermodynamic preference of the reaction, confirming the trans-diaxial relationship between the aryl group and the carbonyl moiety on the newly formed cyclohexane ring, which minimizes steric clashing with the bulky oxindole core.

Biological Characterization: KIF18A ATPase Inhibition

Spiro[cyclohexane-1,3'-indoline] derivatives have gained immense traction as inhibitors of KIF18A. KIF18A is a kinesin-8 motor protein that regulates microtubule dynamics. Chromosomally unstable (CIN) cancer cells rely heavily on KIF18A to align chromosomes during metaphase; inhibiting it leads to catastrophic spindle destabilization and selective apoptosis.

Mechanism of action for spiro indoline derivatives targeting KIF18A in cancer models.

Protocol: Microtubule-Dependent ATPase Assay

To quantify the potency of synthesized derivatives, we utilize a highly controlled biochemical ATPase assay.

• Assay Buffer Preparation: Prepare a buffer containing 80 mM PIPES (pH 6.9), 1 mM MgCl₂, 75 mM KCl, 1 mM EGTA, 1 mM DTT, 0.01% BSA, 0.005% Tween-20, and 1 µM Taxol.

  • Causality: Taxol is critical here; it stabilizes the microtubules, preventing spontaneous depolymerization during the assay window, ensuring the ATPase activity measured is strictly KIF18A-dependent.

• Enzyme/Substrate Mix: Combine 4 nM recombinant human KIF18A with 30 µM pre-formed microtubules in the assay buffer.

• Compound Plating & Incubation: Plate the spirooxindole derivatives in a 384-well plate using a 3-fold serial dilution in DMSO. Add 2.5 µL of the enzyme mix to 50 nL of the compound. Incubate for 15 minutes at room temperature to allow allosteric pocket binding.

• Reaction Initiation & Readout: Add ATP to initiate the motor activity. After 60 minutes, measure the release of inorganic phosphate using a luminescent ATP depletion assay (e.g., Kinase-Glo).

  • Validation Check: A known KIF18A inhibitor (such as Compound 22 / KIF18A-IN-7, which exhibits an IC₅₀ of ~9.4 nM) must be run in parallel. A Z'-factor of >0.7 confirms assay robustness.

Conclusion

The discovery and characterization of spiro[cyclohexane-1,3'-indoline] derivatives represent a masterclass in modern synthetic and medicinal chemistry. By strictly controlling the nucleophilic trigger in the domino cycloaddition and employing rigorous, self-validating biochemical assays, researchers can rapidly expand this privileged chemical space to target hard-to-treat, chromosomally unstable malignancies.

References

• Zheng, H., Han, Y., Sun, J., & Yan, C.-G. (2022). "Tri(n-butyl)phosphine-promoted domino reaction for the efficient construction of spiro[cyclohexane-1,3'-indolines] and spiro[indoline-3,2'-furan-3',3''-indolines]." Beilstein Journal of Organic Chemistry, 18, 669–679.[Link]

• Amgen Inc. (2023). "Spiro indoline inhibitors of kif18a." Patent WO2023028564A1.

thermodynamic stability of spiro[cyclohexane-1,3'-indoline] compounds

Thermodynamic Stability of Spiro[cyclohexane-1,3'-indoline] Architectures: Conformational Dynamics, Synthesis, and Structural Causality

Executive Overview

The spiro[cyclohexane-1,3'-indoline] scaffold (CAS 4740-63-0) represents a privileged bicyclic framework characterized by a cyclohexane ring fused orthogonally to an indoline moiety via a single quaternary spiro carbon[1]. For drug development professionals and synthetic chemists, mastering the thermodynamic stability of this rigid three-dimensional architecture is critical. The spiro linkage inherently induces severe steric strain, dictating both the conformational behavior of the molecule and the stereochemical outcomes of its synthesis.

As an application scientist, I approach the synthesis and analysis of these compounds not merely as a sequence of reactions, but as a dynamic energy landscape. This whitepaper dissects the thermodynamic drivers that govern spiro[cyclohexane-1,3'-indoline] stability, detailing the causality behind conformational shifts, exergonic synthetic pathways, and self-validating experimental protocols.

Structural Causality and Conformational Thermodynamics

The defining feature of spiro[cyclohexane-1,3'-indoline] is the C3​ quaternary stereocenter. Because the sp3 hybridized spiro carbon forces the two rings into a perpendicular arrangement, the equatorial and axial substituents of the cyclohexane ring are thrust into the spatial proximity of the indoline’s aromatic protons (specifically at the C4​ position).

Conformational Strain Relief

In a standard isolated system, a cyclohexane ring strongly prefers a chair conformation. However, in heavily substituted spiro[cyclohexane-1,3'-indoline] derivatives, the 1,3-diaxial interactions and steric clashes with the indoline core create a high-energy state ( ΔEstrain​ ). To relieve this torsional and steric strain, the cyclohexane ring frequently undergoes a thermodynamic conformational flip into a boat or twist-boat conformation[2]. This structural adaptation is a direct causal response to minimize the system's overall free energy, a phenomenon frequently observed via X-ray crystallography in complex alkaloid total synthesis[2].

Thermodynamic Superiority Over Isomers

Under strongly acidic conditions (e.g., triflic acid-mediated hydroarylation), the formation of 3,3-spiroindolines is thermodynamically favored over their 2-substituted indole isomers[3]. While kinetic protonation might initially occur at the C2​ position, the reversibility of the intermediate Friedel-Crafts-type reactions allows the system to equilibrate. The deep energy well of the spiroindoline salt acts as a thermodynamic trap, funneling the reaction exclusively toward the 3,3-spiro architecture[3].

Furthermore, Density Functional Theory (DFT) calculations reveal that the formation of the spirocyclic core from acyclic precursors is highly exergonic. The transformation provides a massive thermodynamic driving force (up to ΔG=−42.7 kcal/mol), ensuring the forward progression of the reaction[4]. When compared to ring-expanded isomers (such as oxazepinoindoles), the spiro-architecture has been calculated to be more stable by approximately 76.1 kJ/mol[5].

Quantitative Thermodynamic Data

The following table summarizes the key thermodynamic parameters governing the stability and formation of spiroindoline/spirooxindole systems:

Thermodynamic Parameter	Value	Context / System	Reference
Gibbs Free Energy ( ΔG )	-42.7 kcal/mol	Overall exergonic driving force for spirooxindole formation via cycloaddition.	[4]
Relative Stability ( ΔE )	-76.1 kJ/mol	Energy difference favoring the spiro-oxindole over its isomeric oxazepinoindole.	[5]
Intrinsic Interaction Energy ( ΔEint​ )	-75.3 kcal/mol	Transition state stabilization via non-covalent interactions (C-H··· π , C-H···O).	[4]
Torsional Strain Relief	Conformational Shift	Cyclohexane chair-to-boat transition to relieve steric clashes with the indoline core.	[2]

Thermodynamic vs. Kinetic Control in Synthesis

The synthesis of highly substituted spiro[cyclohexane-1,3'-indolines] often yields multiple diastereomers. By manipulating the reaction temperature, we can exploit the energy landscape to selectively isolate the thermodynamically stable isomer.

Caption: Energy landscape of spiro[cyclohexane-1,3'-indoline] synthesis under thermodynamic control.

At ambient temperatures (e.g., 25°C), the reaction is governed by kinetic control, yielding the isomer with the lowest activation energy barrier. However, elevating the temperature to 65°C provides the system with sufficient thermal energy to overcome the activation barrier of the reverse reaction, allowing the intermediates to equilibrate into the deep thermodynamic well of the most stable cis-diastereomer[6].

Self-Validating Experimental Protocol: Phosphine-Catalyzed Domino Reaction

To construct the spiro[cyclohexane-1,3'-indoline] core with high diastereoselectivity, we employ a tri(n-butyl)phosphine-promoted formal [4+2] cycloaddition[6].

Causality of Reagent Selection: Tri(n-butyl)phosphine ( PBu3​ ) is chosen over triphenylphosphine ( PPh3​ ) due to its significantly higher nucleophilicity. This is strictly required to efficiently attack the electron-deficient alkene of the bis-chalcone, generating the zwitterionic intermediate necessary to initiate the domino sequence[6].

Caption: Step-by-step workflow for the thermodynamically controlled synthesis of spiroindolines.

Step-by-Step Methodology

• Substrate Preparation (Moisture Exclusion):

  • Action: Dissolve 1.0 mmol of isatylidene malononitrile and 1.0 mmol of bis-chalcone in 10 mL of anhydrous chloroform ( CHCl3​ ) within a flame-dried Schlenk flask under an argon atmosphere.

  • Causality: Water must be rigorously excluded to prevent the premature quenching of the highly reactive phosphine catalyst or the hydrolysis of the malononitrile moiety.

• Catalytic Initiation:

  • Action: Inject 0.2 mmol (20 mol%) of tri(n-butyl)phosphine ( PBu3​ ) dropwise to the stirring solution.

  • In-Process Control (IPC): A distinct color change typically indicates the formation of the zwitterionic phosphorus enolate intermediate.

• Thermodynamic Equilibration:

  • Action: Heat the reaction mixture to a steady 65°C and maintain reflux for 12 hours.

  • Causality: While the reaction will proceed at room temperature to form kinetic mixtures, sustained heating at 65°C ensures that reversible Michael additions occur, driving the entire system toward the thermodynamically most stable spiro[cyclohexane-1,3'-indoline] diastereomer[6].

• Reaction Monitoring (Self-Validation):

  • Action: Monitor the reaction via TLC (Hexane:EtOAc 3:1). The disappearance of the starting materials and the convergence of multiple kinetic spots into a single dominant thermodynamic product spot validates the equilibration phase.

• Isolation and Structural Confirmation:

  • Action: Concentrate the solvent under reduced pressure and purify the residue via silica gel flash chromatography.

  • Validation: Perform Single-Crystal X-Ray Diffraction (XRD) and 2D-NMR (NOESY). Crucial Check: NOESY cross-peaks must be used to confirm the relative stereochemistry of the cyclohexane ring substituents, verifying that the thermodynamic cis-configuration was successfully achieved.

Conclusion

The spiro[cyclohexane-1,3'-indoline] framework is a testament to the delicate balance between structural rigidity and thermodynamic optimization. By understanding the causality behind its conformational strain and leveraging exergonic, thermodynamically controlled synthetic pathways, researchers can reliably engineer these complex architectures. The integration of highly nucleophilic catalysis with thermal equilibration ensures that the final isolated compounds reside in their absolute lowest energy states, providing robust and reliable scaffolds for downstream pharmacological applications.

Sources

• 1. CAS 4740-63-0: spiro[cyclohexane-1,3'-indoline] [cymitquimica.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. d-nb.info [d-nb.info]
• 4. Mechanistic insights into NHC/Cu catalyzed asymmetric synthesis of spirooxindoles: origins of enantioselectivity and diastereoselectivity - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO01235J [pubs.rsc.org]
• 5. (PDF) New Trends in 1,4-Dipolar Cycloaddition Reactions. Thermodynamic Control Synthesis of Model 2'-(isoquinolin-1-yl)-spiro[oxindole-3,3'-pyrrolines] [academia.edu]
• 6. BJOC - Tri(n-butyl)phosphine-promoted domino reaction for the efficient construction of spiro[cyclohexane-1,3'-indolines] and spiro[indoline-3,2'-furan-3',3''-indolines] [beilstein-journals.org]

Structural Elucidation and X-Ray Crystallographic Analysis of Spiro[cyclohexane-1,3'-indoline] Scaffolds: A Technical Guide for Drug Discovery

Executive Summary

The spirooxindole framework, specifically the spiro[cyclohexane-1,3'-indoline] core, represents a privileged architectural motif in modern medicinal chemistry. Characterized by a non-planar carbocyclic ring orthogonally fused to an indoline plane, this scaffold provides exceptional spatial vectors for interacting with complex biological targets. Notably, this core is the structural foundation for highly potent therapeutics, including the vasopressin V2 receptor antagonist SR 121463 A[1]. Because these molecules often possess multiple continuous stereogenic centers, definitive structural elucidation via single-crystal X-ray diffraction (SCXRD) is an absolute requirement for rational drug design and structure-activity relationship (SAR) optimization.

This whitepaper provides an in-depth technical analysis of the crystallographic properties, stereochemical complexities, and synthetic methodologies associated with spiro[cyclohexane-1,3'-indoline] derivatives.

Quantitative Crystallographic Profiling & Stereochemical Analysis

The biological efficacy of spiro[cyclohexane-1,3'-indoline] derivatives is intrinsically linked to their 3D conformation. The formal cycloaddition reactions used to synthesize these cores often yield multiple diastereomers due to the generation of new chiral carbon atoms and the Z/E-configuration of exocyclic C=C bonds[2].

X-ray crystallographic analysis serves as the gold standard for assigning the relative and absolute configurations of these stereocenters. For instance, SCXRD data definitively proves whether the aryl group in the newly formed cyclohexyl ring exists in a cis or trans relationship relative to the carbonyl group of the oxindole scaffold[2].

Table 1: Representative Crystallographic Data for Spiro[cyclohexane-1,3'-indoline] Derivatives

Compound Identifier	CCDC / Deposition No.	Key Structural & Stereochemical Features	Ref.
Compound 3l	CCDC 2166451	Aryl group exists in the trans-position relative to the oxindole carbonyl.	[2]
Compound 3s	CCDC 2166452	Aryl group exists in the trans-position relative to the oxindole carbonyl.	[2]
Compound 3f'	CCDC 2173182	Aryl group exists cis to the carbonyl on the exocyclic C=C bond (Z-configuration).	[2]
Compound 5a	CCDC 2166453	Ethoxycarbonyl and phenyl groups remain in the trans-position.	[2]
Racemate 5g	CCDC 1468094	Six-membered spirocyclic oxindole with six continuous stereogenic centers.	[3]
SR 121463 A	jo0004658_s	Syn disposition of the ethoxy morpholino group in the cyclohexane ring.	[1]

Synthetic Methodologies for Crystallization-Grade Materials

To obtain high-quality single crystals, the synthetic route must yield highly pure diastereomers. A highly efficient approach is the tri(n-butyl)phosphine-catalyzed formal [4+2] cycloaddition[2].

Protocol 1: Synthesis and Crystallization Workflow

This protocol is designed as a self-validating system to ensure the diastereomeric purity required for optimal crystal lattice formation.

• Reaction Setup : In a flame-dried Schlenk flask, dissolve the isatylidene malononitrile (1.0 equiv) and bis-chalcone (1.0 equiv) in anhydrous chloroform[2].

  • Causality: Chloroform is selected because it provides optimal solubility for the precursors and stabilizes the polar transition states inherent in the domino sequence.

• Catalyst Addition : Add tri(n-butyl)phosphine (20 mol%) dropwise at room temperature.

  • Causality: Tri(n-butyl)phosphine is specifically chosen over triphenylphosphine due to its enhanced alkyl-donating electron density, which elevates its nucleophilicity. This is critical to efficiently trigger the initial Michael addition in the formal [4+2] cycloaddition cascade[2].

• Thermal Activation : Heat the mixture to 65 °C.

  • Validation: Monitor via TLC. The reaction is validated as complete when the starting materials are entirely consumed (typically 4–6 hours), preventing the formation of kinetic byproducts.

• Purification : Concentrate the crude mixture in vacuo and purify via flash column chromatography (silica gel, petroleum ether/ethyl acetate).

  • Validation: Confirm diastereomeric purity (>95% de) via ¹H NMR. Critical step: Attempting crystallization on a mixture with <95% purity will result in crystal twinning or amorphous precipitation.

• Crystallization : Dissolve the purified major diastereomer in a minimal volume of ethyl acetate. Slowly layer with hexane (1:3 ratio) in a loosely capped vial. Allow slow evaporation at ambient temperature for 48–72 hours.

  • Causality: The gradual increase in the non-polar solvent fraction induces controlled supersaturation. This matches the polarity of the spirooxindole, allowing ordered lattice packing without solvent entrapment defects.

Synthetic and crystallization workflow for spiro[cyclohexane-1,3'-indoline].

X-Ray Crystallographic Workflow & Mechanistic Insights

Once a diffraction-quality crystal is isolated, rigorous SCXRD analysis is required to extract the atomic coordinates and validate the synthetic mechanism.

Protocol 2: Single-Crystal X-Ray Diffraction (SCXRD) Pipeline

• Crystal Mounting : Select a crystal with dimensions approximately 0.2 × 0.2 × 0.1 mm under a polarized light microscope. Coat the crystal in Paratone-N oil and mount it on a cryoloop.

  • Causality: The oil prevents crystal degradation from atmospheric moisture and acts as a cryoprotectant during flash-cooling.

• Data Collection : Transfer the loop to a diffractometer equipped with a Mo Kα (λ = 0.71073 Å) or Cu Kα radiation source, operating at 100 K under a nitrogen stream.

  • Causality: Cryogenic temperatures freeze the conformational dynamics of the cyclohexane ring (e.g., chair-to-chair flips) and minimize thermal atomic displacement parameters (ADPs). This yields sharper diffraction spots and allows for definitive assignment of the trans-configuration[2].

• Data Reduction and Absorption Correction : Integrate the raw diffraction frames using APEX/SAINT software. Apply a multi-scan absorption correction (e.g., SADABS).

  • Validation: An internal agreement factor ( Rint​ ) < 0.05 validates high-quality data and confirms the correct Laue group assignment.

• Structure Solution and Refinement : Solve the structure using direct methods (SHELXT) and refine using full-matrix least-squares on F2 (SHELXL).

  • Validation: Ensure the final R1​ value is < 0.05 and the goodness-of-fit (GooF) is near 1.0. This mathematically validates the proposed molecular model against the observed electron density.

• Deposition : Generate the Crystallographic Information File (CIF) and deposit it to the Cambridge Crystallographic Data Centre (CCDC)[2].

Step-by-step X-ray crystallographic data acquisition and structure refinement pipeline.

Mechanistic Insights Derived from Crystallography

The crystallographic data directly informs the mechanistic pathways of these reactions. For example, the consistent observation of the aryl group existing in the trans-position relative to the oxindole carbonyl in compounds like 3l and 5a [2] proves that the transition state of the [4+2] cycloaddition is highly governed by steric hindrance. The nucleophilic attack occurs preferentially from the less hindered face of the isatylidene intermediate, dictating the ultimate 3D topology of the spiro[cyclohexane-1,3'-indoline] core. This structural predictability is heavily leveraged when designing analogs for specific biological targets, such as the vasopressin V2 receptor[1].

References

• Tri(n-butyl)phosphine-promoted domino reaction for the efficient construction of spiro[cyclohexane-1,3'-indolines] Source: Beilstein Journal of Organic Chemistry URL:[Link]

• Total Synthesis of SR 121463 A, a Highly Potent and Selective Vasopressin V2 Receptor Antagonist Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Organocatalytic, Asymmetric [2+2+2] Annulation to Construct Six-Membered Spirocyclic Oxindoles with Six Continuous Stereogenic Centers Source: Catalysts (MDPI) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. BJOC - Tri(n-butyl)phosphine-promoted domino reaction for the efficient construction of spiro[cyclohexane-1,3'-indolines] and spiro[indoline-3,2'-furan-3',3''-indolines] [beilstein-journals.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

UV-Vis absorption spectra of spiro[cyclohexane-1,3'-indoline]

Optical Signatures of Spiro[cyclohexane-1,3'-indoline]: A Comprehensive Guide to UV-Vis Absorption Spectra and Structural Transitions

Executive Summary

The spiro[cyclohexane-1,3'-indoline] scaffold (CAS 4740-63-0) is a highly rigid, bicyclic molecular framework that serves as a foundational building block in the design of advanced optical materials, photochromic switches, and targeted pharmaceuticals[1]. Characterized by an sp3 -hybridized spiro carbon that orthogonally fuses a saturated cyclohexane ring to an indoline moiety, this molecule possesses unique photophysical properties. This whitepaper provides an in-depth analysis of the UV-Vis absorption characteristics of the core spiroindoline scaffold, the causality behind its solvatochromic behavior, and the self-validating experimental protocols required for its precise spectroscopic characterization.

Core Photophysics: The Spiro[cyclohexane-1,3'-indoline] Scaffold

To understand the UV-Vis absorption spectrum of spiro[cyclohexane-1,3'-indoline], one must analyze its structural geometry. The spiro linkage at the C3 position acts as an insulating node. Because the cyclohexane ring is saturated and electronically orthogonal to the indoline plane, it does not participate in π -electron delocalization. Therefore, the optical absorption of the pristine scaffold is entirely dictated by the indoline chromophore.

The UV-Vis spectrum of the base molecule is dominated by two primary electronic transitions in the ultraviolet region:

• The π→π∗ Transition: Originating from the aromatic benzene ring fused to the pyrrolidine ring, this high-energy transition typically manifests as a strong absorption band between 245 nm and 258 nm .

• The n→π∗ Transition: The nitrogen atom at the 1-position of the indoline core possesses a non-bonding lone pair ( n ) that conjugates with the aromatic π -system. This results in a secondary, slightly weaker absorption band spanning 290 nm to 312 nm .

Solvatochromism and Microenvironmental Effects

The exact position of the n→π∗ absorption maximum is highly sensitive to the solvent microenvironment—a phenomenon critical for researchers to account for during assay development.

The Causality of the Shift: In polar protic solvents (e.g., ethanol or methanol), solvent molecules form strong hydrogen bonds with the nitrogen lone pair of the indoline core. This intermolecular interaction thermodynamically stabilizes the non-bonding ( n ) ground state, lowering its potential energy. Because the excited π∗ state is less affected by this hydrogen bonding, the energy gap ( ΔE ) between the ground and excited states widens. Consequently, researchers will observe a distinct hypsochromic (blue) shift in the UV-Vis spectrum compared to measurements taken in non-polar, aprotic solvents like cyclohexane.

Structural Evolution: Oxindoles and Photochromic Merocyanines

When the spiro[cyclohexane-1,3'-indoline] core is chemically modified, its optical signature shifts predictably:

• Spirooxindoles: Oxidation at the C2 position yields spiro[cyclohexane-1,3'-indolin]-2'-one[2]. The introduction of the carbonyl group creates an amide-like resonance, restricting the availability of the nitrogen lone pair. This structural evolution sharpens the UV absorption profile, yielding distinct maxima at 254 nm and 312 nm [3].

• Photochromic Architectures: When the spiroindoline core is fused with a pyran or oxazine ring, it creates a photochromic switch. Upon UV irradiation, heterolytic cleavage of the spiro C-O bond occurs. The orthogonal sp3 spiro carbon rehybridizes to a planar sp2 configuration, generating a highly conjugated merocyanine dye. This massive extension of the π -system shifts the absorption dramatically from the UV region into the visible and near-infrared (near-IR) spectrum, with λmax​ values reaching 708–738 nm depending on substituent functionalization[4].

Figure 1: Optical absorption shifts driven by structural modifications.

Quantitative Spectral Data Summary

The following table consolidates the UV-Vis absorption maxima ( λmax​ ) and dominant electronic transitions across the spiroindoline structural family, providing a rapid reference for spectroscopic benchmarking.

Compound / Structural State	Key Structural Feature	Primary λmax​ (nm)	Secondary λmax​ (nm)	Dominant Electronic Transition
Spiro[cyclohexane-1,3'-indoline]	Isolated Indoline Core	245 - 258	290 - 310	π→π∗ and n→π∗
Spiro[cyclohexane-1,3'-indolin]-2'-one	Oxindole (Amide Resonance)	254	312	π→π∗ (Aromatic)
Spiropyran Derivative (Closed)	Orthogonal Spiro Linkage	~350	-	Localized UV absorption
Merocyanine Derivative (Open)	Extended Planar Conjugation	550 - 600	708 - 738 (Near-IR variants)	Intramolecular Charge Transfer

Self-Validating Experimental Protocol for UV-Vis Characterization

To ensure high-fidelity data collection when characterizing spiro[cyclohexane-1,3'-indoline] and its derivatives, researchers must employ a self-validating methodology. The following protocol ensures that artifacts such as solvent cutoff masking, aggregation, or photodegradation are systematically eliminated.

Step 1: Solvent Selection & Preparation

• Action: Dissolve the analyte in spectroscopic-grade solvents (e.g., Cyclohexane or Acetonitrile).

• Causality: The solvent must possess a UV cutoff well below 220 nm. Using lower-grade solvents with higher cutoffs will artificially truncate the high-energy π→π∗ transitions of the indoline core, leading to inaccurate λmax​ reporting.

Step 2: Concentration Optimization

• Action: Prepare a stock solution at 1.0×10−3 M, and dilute to a final working concentration of 1.0×10−5 M.

• Causality: This specific concentration ensures that the maximum absorbance remains between 0.1 and 1.0 AU. This strictly adheres to the linear dynamic range of the Beer-Lambert law, preventing aggregation-induced spectral broadening and detector saturation.

Step 3: Self-Validating Baseline Correction

• Action: Run a dual-beam baseline using matched quartz cuvettes (10 mm path length) filled with the pure solvent. Subsequently, run a scan of the blank.

• Validation Check: The blank scan must yield a flat line at 0.000±0.002 Absorbance Units across the 200–800 nm range. Any deviation acts as an immediate fail-safe, indicating cuvette mismatch, fingerprint smudges, or solvent contamination.

Step 4: High-Resolution Spectral Acquisition

• Action: Scan the sample from 200 nm to 800 nm at a scan rate of 100 nm/min using a 1 nm slit width.

• Causality: A narrow 1 nm slit width provides the requisite optical resolution to distinguish closely spaced vibrational fine structures inherent to the indoline UV region, which would otherwise be blurred by wider slits.

Step 5: Kinetic Decay & Isosbestic Verification (For Photochromic Variants)

• Action: If testing a photochromic derivative, irradiate the cuvette in situ with a 365 nm UV LED for 60 seconds, then immediately record time-resolved decay scans.

• Validation Check: The presence of a sharp, distinct isosbestic point (a specific wavelength where absorbance remains constant throughout the reaction) confirms a clean, unimolecular structural isomerization (spiro ⇌ merocyanine). The absence or drifting of an isosbestic point is a self-validating indicator that unwanted side reactions or photodegradation are occurring.

Figure 2: Self-validating UV-Vis workflow for spiroindoline derivatives.

References

• Spiro[cyclohexane-1,3'-indolin]-2'-one | C13H15NO | CID 12888301 - PubChem Source: nih.gov URL:[Link]

• Green regioselective synthesis and theoretical insights into photo- and thermochromic spiro heterocycles: toward optical and thermal sensing applications - PMC Source: nih.gov URL:[Link]

• Visible to near-IR molecular switches based on photochromic indoline spiropyrans with a conjugated cationic fragment - PubMed Source: nih.gov URL:[Link]

Sources

• 1. CAS 4740-63-0: spiro[cyclohexane-1,3'-indoline] [cymitquimica.com]
• 2. Spiro[cyclohexane-1,3'-indolin]-2'-one | C13H15NO | CID 12888301 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Green regioselective synthesis and theoretical insights into photo- and thermochromic spiro heterocycles: toward optical and thermal sensing applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Visible to near-IR molecular switches based on photochromic indoline spiropyrans with a conjugated cationic fragment - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

applications of spiro[cyclohexane-1,3'-indoline] in molecular switches

An in-depth technical guide to the applications and protocols of spiro[cyclohexane-1,3'-indoline] in molecular switches, designed for researchers and drug development professionals.

Executive Summary

Spirooxazines and spiropyrans are foundational classes of T-type photochromic switches. While traditional derivatives utilize a gem-dimethyl group at the 3-position of the indoline ring, replacing this with a spiro-fused cyclohexane ring—creating the spiro[cyclohexane-1,3'-indoline] core—introduces profound steric and thermodynamic advantages[1]. This structural modification significantly enhances fatigue resistance and photoconversion efficiency, making these molecules highly sought after for advanced applications like Reversible Saturable Optical Fluorescence Transitions (RESOLFT) microscopy and fluorescent metal-ion sensing[2].

Mechanistic Causality: The Cyclohexane Advantage

The defining characteristic of spiro[cyclohexane-1,3'-indoline] molecular switches is their reversible structural transformation upon external stimulation.

The Causality of Steric Locking: When irradiated with UV light (<400 nm), the colorless, closed spiro form undergoes heterolytic cleavage at the C(spiro)–O bond, generating a highly conjugated, zwitterionic merocyanine (MC) form[3]. The incorporation of the rigid cyclohexane chair conformation provides a critical steric "bumper." During the transition state of the ring-opening process, this steric bulk restricts the rotational degrees of freedom of the indoline moiety.

Why does this matter? By limiting conformational flexibility, the cyclohexane ring suppresses non-radiative decay pathways and prevents irreversible oxidative side-reactions that typically degrade the open form. This causality directly translates to a massive increase in fatigue resistance —allowing the molecule to undergo hundreds of switching cycles without degradation[4].

Fig 1. Photochromic switching mechanism of spiro[cyclohexane-1,3'-indoline] derivatives.

Quantitative Photophysical Data

To illustrate the performance enhancements of the spiro[cyclohexane-1,3'-indoline] scaffold, the following table summarizes comparative photophysical data against standard gem-dimethyl spirooxazines in non-polar solvents (e.g., cyclohexane).

Parameter	Standard Spirooxazine	Spiro[cyclohexane-1,3'-indoline] Derivative	Mechanistic Significance
Photoconversion Efficiency	~60-70%	85-95%	Steric locking favors the transoid MC intermediate[4].
Thermal Reversion (τ)	~4.5 ns	~4.7 s	Increased steric bulk temporarily stabilizes the open state[4].
Fatigue Resistance	< 50 cycles	> 100 cycles (<10% degradation)	Suppression of non-radiative decay and oxidative side-reactions[4].
Absorption Max (MC Form)	~580 nm	~610-625 nm	Extended conjugation and altered ground-state strain[5].

Key Applications in Advanced Technologies

A. Biological Imaging (RESOLFT Microscopy) RESOLFT microscopy requires molecular switches that can be reversibly switched ON and OFF using low-intensity light without photobleaching. The exceptional fatigue resistance of spiro[cyclohexane-1,3'-indoline] derivatives makes them ideal for creating small-molecule switchable fluorescent dyads. These dyads utilize Fluorescence Resonance Energy Transfer (FRET) to modulate the emission of a bright fluorophore, enabling sub-diffraction-limit imaging in living cells with minimal toxicity[2].

B. Fluorescent Metal-Ion Sensors In polar environments, the ring-opening reaction can be induced in the dark via the addition of divalent metal ions (e.g., Zn²⁺, Co²⁺, Cu²⁺, Cd²⁺)[6]. The oxygen and nitrogen atoms of the merocyanine form act as a chelating pocket. Coordination to the metal ion structurally locks the switch in the colored, fluorescent "ON" state, providing a highly sensitive optical readout for environmental or biological metal ion detection[5].

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Built-in checkpoints ensure that structural integrity and photophysical purity are maintained throughout the workflow.

Protocol 1: Synthesis of Spiro[cyclohexane-1,3'-indoline]-naphthoxazine

Objective: Synthesize the core molecular switch via condensation.

• Preparation: Dissolve 1 equivalent of 2-methylene-spiro[cyclohexane-1,3'-indoline] in anhydrous ethanol under an inert argon atmosphere.

• Condensation: Slowly add 1.1 equivalents of 1-nitroso-2-naphthol to the solution. Causality: The slight excess of the naphthol ensures complete consumption of the indoline derivative, preventing complex purification steps later.

• Reflux & Monitoring: Heat the mixture to reflux (approx. 78°C) for 4-6 hours.

  • Validation Checkpoint: Monitor via TLC (Hexane:Ethyl Acetate 8:2). The reaction is complete when the distinct indoline spot disappears and a new, slightly lower Rf spot (the closed spiro form) dominates.

• Purification: Cool the mixture to precipitate the crude product. Filter and recrystallize from hot ethanol to yield the pure, colorless spiro[cyclohexane-1,3'-indoline]-naphthoxazine.

Protocol 2: Photophysical Characterization and Fatigue Testing

Objective: Validate the reversible switching and calculate fatigue resistance.

Fig 2. Self-validating experimental workflow for photophysical characterization.

• Sample Preparation: Prepare a 10 µM solution of the synthesized switch in spectroscopic-grade cyclohexane. Causality: Non-polar solvents strongly favor the closed spiro form, ensuring a true zero-baseline[7].

• Baseline Measurement: Record a UV-Vis spectrum (300-700 nm) in the dark at 20°C. Ensure absorbance in the visible region (>450 nm) is zero.

• Photoactivation: Irradiate the cuvette with a 405 nm LED (approx. 1 W/cm²) for 30 seconds to induce ring-opening.

• Kinetic Monitoring (Validation Checkpoint): Immediately record successive UV-Vis spectra every 0.5 seconds to monitor the thermal relaxation back to the closed form.

  • Self-Validation: Look for a strict isosbestic point during the spectral overlay. The presence of a clean isosbestic point mathematically proves a direct two-state interconversion (Spiro ↔ MC) without the formation of degradation byproducts[2]. If the isosbestic point drifts, the sample is degrading.

• Fatigue Cycling: Automate the spectrometer to alternate between 405 nm irradiation (10s) and dark relaxation (60s) for 100 cycles. Plot the maximum absorbance at λ_max (e.g., 610 nm) over cycle number to calculate the degradation percentage[4].

References

• Spironaphthoxazine switchable dyes for biological imaging.
• Photoswitchable Molecular Systems Based on Spiropyrans and Spirooxazines.
• Spectral Properties of Spirooxazine Photochromes: TD-DFT Insights.
• Photoswitchable Photochromic Chelating Spironaphthoxazines: Synthesis, Photophysical Properties, Quantum-Chemical Calculations, and Complex
• Spironaphthoxazine switchable dyes for biological imaging (Fatigue Resistance Data).
• CAS 4740-63-0: spiro[cyclohexane-1,3'-indoline]. CymitQuimica. Link
• Photochromic spiro[indoline-pyridobenzopyrans]: Fluorescent metal-ion sensors.

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• 1. CAS 4740-63-0: spiro[cyclohexane-1,3'-indoline] [cymitquimica.com]
• 2. Spironaphthoxazine switchable dyes for biological imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

Application Note: Engineering Photochromic Polymer Films Utilizing Spiro[cyclohexane-1,3'-indoline] Architectures

Executive Summary

Photochromic polymer films are critical components in advanced optical coatings, smart windows, and light-activated biomedical devices. While traditional spiropyrans and spirooxazines rely on a 3,3-dimethylindoline core, substituting the gem-dimethyl group with a spiro-cyclohexane ring—forming spiro[cyclohexane-1,3'-indoline] —fundamentally alters the physical and thermodynamic properties of the dye. This application note provides researchers, materials scientists, and drug development professionals with a comprehensive guide to formulating, fabricating, and characterizing photochromic polymer films utilizing this advanced spirocyclic architecture.

Mechanistic Insights: The Spiro-Cyclohexane Advantage

To engineer effective photochromic systems, one must understand the causality behind molecular design choices. The photochromism of spirooxazines involves the reversible heterolytic cleavage of the spiro C-O bond, followed by a cis-trans isomerization to form an extended, conjugated, and highly colored zwitterionic merocyanine dye[1].

The Role of Free Volume and Steric Bulk: In solid polymer matrices (such as Poly(methyl methacrylate) [PMMA] or Polyvinylidene fluoride [PVDF]), the isomerization process is highly restricted by the rigidity of the surrounding polymer chains. The bulky spiro-cyclohexane ring acts as an internal molecular spacer. By increasing the steric bulk compared to standard gem-dimethyl groups, the spiro-cyclohexane moiety prevents the polymer chains from packing too tightly around the active photochromic center. This tailored "free volume" is critical for maintaining high coloration efficiency and excellent fatigue resistance in solid-state applications[1],[2].

Thermodynamic Stabilization and Negative Photochromism: Beyond steric effects, the spiro-cyclohexane group profoundly influences the thermodynamics of the system. In highly polar matrices or specific solvent environments, the introduction of the 3'-spirocyclohexane group can stabilize the open zwitterionic merocyanine form[3]. In extreme cases, this stabilization shifts the ground-state equilibrium so significantly that the ring-opened form becomes the major species at room temperature, unlocking pathways for negative photochromism (where the material is colored in the dark and bleaches upon light exposure)[3].

Biomedical and Drug Development Applications: For drug development professionals, these films serve as smart substrates. Polyurethane or PVDF films doped or chain-extended with spiro-cyclohexane derivatives exhibit reversible switching wettability. This dynamic surface energy modification is highly promising for non-enzymatic cell desorption, light-activated drug delivery, and dynamic cell culture platforms[4],[2].

Figure 1: Reversible photoisomerization pathway of spiro[cyclohexane-1,3'-indoline] derivatives.

Quantitative Data Presentation

The structural shift from a standard indoline core to a spiro-cyclohexane core yields measurable differences in optical and physical performance.

Parameter	3,3-Dimethyl Indoline (Standard)	Spiro[cyclohexane-1,3'-indoline]
Steric Bulk / Free Volume Requirement	Low	High
Merocyanine (Open Form) Stability	Transient (Rapid thermal fade)	Highly Stabilized (Potential for negative photochromism)
Thermal Bleaching Rate ( kΔ​ )	Fast	Moderate to Slow (Matrix-dependent)
Fatigue Resistance (Cycles to 50% degradation)	Moderate	Excellent (Due to rigid spiro-protection)
Typical Absorption λmax​ (Colored Form)	~580 - 600 nm	~610 - 620 nm (Red-shifted)

Experimental Protocols

The following self-validating protocols describe the fabrication of a PMMA-based photochromic hard coating. PMMA is selected for its superior optical clarity and compatibility with spirocyclic dyes[1].

Figure 2: Step-by-step workflow for fabricating photochromic spiro-cyclohexane polymer films.

Protocol 1: Preparation of the Polymer-Dye Dope

Objective: Create a homogenous, optically clear polymer solution containing the photochromic active agent.

• Solvent Selection: Measure 1.125 g of Methyl Ethyl Ketone (MEK) into a clean, dry glass vial. MEK is chosen for its excellent volatility profile during spin-coating.

• Matrix Dissolution: Gradually add a polyacrylate or PMMA precursor (e.g., 0.72 g of dipentaerythritol hexaacrylate[DPHA] if UV-curing, or standard PMMA beads) to the solvent[1]. Stir magnetically at 300 rpm until completely dissolved.

• Dye Incorporation: Add 0.03 g of the spiro[cyclohexane-1,3'-indoline] derivative (approx. 3.7 wt% relative to solid content) to the polymer solution[1].

• Homogenization: Sonicate the mixture for 10 minutes in a dark environment to prevent premature photo-degradation.

Self-Validation Checkpoint: The solution may initially appear reddish-purple due to solvatochromic stabilization of the open form. Upon standing in the dark for ~24 hours, it must gradually revert to a pale yellow or colorless state, confirming the thermodynamic stability of the closed spiro form prior to processing[1].

Protocol 2: Film Fabrication via Spin-Coating

Objective: Cast a uniform thin film with consistent free-volume distribution.

• Substrate Preparation: Clean glass or PMMA substrates using sequential sonication in acetone, ethanol, and deionized water (5 minutes each). Dry with a stream of high-purity N2​ gas.

• Spin-Coating: Dispense 200 µL of the polymer-dye dope onto the center of the substrate. Spin at 500 rpm for 15 seconds to ensure uniform spreading[1].

• Annealing/Pre-baking: Immediately transfer the coated substrate to a hot plate set at 80 °C for 1 minute. Causality: This step rapidly drives off the MEK solvent, "freezing" the polymer chains and locking in the required free volume around the bulky spiro-cyclohexane groups before they can aggregate.

• Curing (If applicable): If using a UV-curable monomer like DPHA, add a photoinitiator (e.g., Darocure 1173) during Protocol 1, and expose the film to a broadband UV dose (1000 mJ/cm²)[1].

Protocol 3: Photophysical Characterization and Fatigue Testing

Objective: Quantify the coloration efficiency and thermal bleaching kinetics.

• Baseline Measurement: Record the UV-Vis transmission spectrum (400–800 nm) of the unexposed film. It should exhibit >85% transmittance in the visible region.

• Photo-Activation: Irradiate the film using a 350–450 nm UV light source at an intensity of 15 mW/cm² for 60 seconds[1].

Self-Validation Checkpoint: The film must exhibit a stark, immediate color transition (e.g., from colorless to deep blue/purple).

• Kinetic Monitoring: Immediately transfer the film to the UV-Vis spectrometer. Monitor the absorbance decay at the λmax​ (typically ~610 nm for spiro-cyclohexane derivatives) over time[1].

• Fatigue Cycling: Subject the film to 50 continuous cycles of UV exposure (1 min) and thermal bleaching (5 min). Calculate the degradation index by comparing the maximum absorbance of the 50th cycle to the 1st cycle. The rigid spiro-cyclohexane architecture should yield a degradation loss of <5%.

References

• Chao-Ching Chang et al., "Preparation and Characterization of Spironaphthooxazine/Polyacrylate Photochromic Hard Coatings on Plastic Substrates", Journal of Applied Science and Engineering. 1

• Linghui Peng et al., "Fabrication and Characterization of Photochromic Spirooxazine/Polyvinylidene Fluoride Fiber Membranes via Electrospinning", FIBRES & TEXTILES in Eastern Europe. 2

• "Preparation and properties of a polyurethane film based on novel photochromic spirooxazine chain extension", New Journal of Chemistry (RSC Publishing). 4

• "Negatively photochromic organic compounds: Exploring the dark side", ePrints Repository. 3

Sources

• 1. jase.tku.edu.tw [jase.tku.edu.tw]
• 2. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 3. eprints.hud.ac.uk [eprints.hud.ac.uk]
• 4. Preparation and properties of a polyurethane film based on novel photochromic spirooxazine chain extension - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: Advanced Functionalization Techniques for Spiro[cyclohexane-1,3'-indoline] Derivatives

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals.

Introduction: The Privileged Spirooxindole Scaffold

Spirooxindoles, particularly spiro[cyclohexane-1,3'-indoline] derivatives, are highly privileged three-dimensional scaffolds in medicinal chemistry. Their unique architectural rigidity and diverse functional group tolerance make them ideal candidates for antiviral, antibacterial, and anticancer drug discovery[1]. However, constructing the polysubstituted cyclohexyl ring fused at the C3 position of the indoline core requires precise stereochemical control and chemoselectivity. This application note details three field-proven functionalization techniques, exploring the causality behind catalyst selection and providing self-validating protocols for laboratory execution.

Mechanistic Causality & Catalyst Selection

The functionalization of the spiro[cyclohexane-1,3'-indoline] core typically relies on cascade or domino reactions utilizing isatin or oxindole derivatives as electrophilic or nucleophilic hubs.

• Nucleophilic Phosphine Catalysis: For formal [4+2] cycloadditions, the choice of phosphine is critical. Triphenylphosphine ( PPh3​ ) fails to catalyze the reaction between isatylidene malononitriles and bis-chalcones due to insufficient nucleophilicity[2]. In contrast, tri(n-butyl)phosphine ( P(n−Bu)3​ ) possesses a higher-energy HOMO, allowing it to act as an effective nucleophile trigger to generate the requisite zwitterionic intermediate, while maintaining decent leaving-group ability for catalyst regeneration[1].

• Soft Base-Catalyzed Chemoselectivity: When synthesizing 2,6-diarylspiro[cyclohexane-1,3'-indoline]-2',4-diones via double Michael addition, standard bases often lead to divinyl ketone self-condensation. Utilizing Cesium Carbonate ( Cs2​CO3​ ) provides a soft, diffuse counterion effect that enhances the nucleophilicity of the indolin-2-one enolate, ensuring high chemoselectivity and atom-economy[3].

• Asymmetric Dual-Catalysis: To establish multiple chiral centers with high enantiomeric excess (ee), a quinine-derived primary amine is paired with a Brønsted acid. The primary amine forms a highly reactive iminium ion with the α,β -unsaturated ketone (lowering the LUMO), while the chiral alkaloid backbone provides deep steric shielding. Simultaneously, the Brønsted acid activates the isatin malononitrile via hydrogen bonding, ensuring rigid transition-state geometry[4].

Validated Experimental Protocols

Protocol A: Phosphine-Catalyzed Formal[4+2] Annulation

Objective: Synthesis of functionalized spiro[cyclohexane-1,3'-indolines] via domino reaction. Causality: P(n−Bu)3​ overcomes the activation energy barrier that tertiary amines (DMAP, DABCO) and aryl phosphines cannot breach[1]. Chloroform ( CHCl3​ ) is selected as the solvent because it stabilizes the zwitterionic intermediate better than non-polar solvents, increasing the yield to 75% at 65 °C[2].

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask under an argon atmosphere, add isatylidene malononitrile (1.0 mmol) and bis-chalcone (1.0 mmol).

• Solvent Addition: Dissolve the substrates in anhydrous CHCl3​ (5.0 mL).

• Catalyst Initiation: Inject tri(n-butyl)phosphine (20 mol%, 0.2 mmol) dropwise via a micro-syringe.

• Reaction: Heat the mixture to 65 °C and stir continuously.

• Self-Validation (In-Process Control): Monitor the consumption of the bright-colored isatylidene malononitrile via TLC (Hexane/Ethyl Acetate 3:1). The reaction typically reaches completion within 4–6 hours.

• Workup & Isolation: Concentrate the mixture under reduced pressure. Purify the crude residue via flash column chromatography on silica gel to isolate the diastereomeric mixture of the spiro[cyclohexane-1,3'-indoline] product.

• Quality Control: Confirm the structure and diastereomeric ratio (typically 3:1 to 6:1) using 1H NMR, focusing on the distinct exocyclic C=C double bond signals[2].

Protocol B: Chemoselective Double Michael Addition

Objective: Synthesis of 2,6-diarylspiro[cyclohexane-1,3'-indoline]-2',4-diones. Causality: Cs2​CO3​ is uniquely capable of deprotonating indolin-2-one without triggering the polymerization of the highly reactive divinyl ketone[3].

Step-by-Step Methodology:

• Preparation: Charge a round-bottom flask with indolin-2-one (1.0 mmol), divinyl ketone (1.2 mmol), and Cs2​CO3​ (10 mol%, 0.1 mmol).

• Reaction: Add 5 mL of analytical grade Toluene. Stir the suspension at room temperature (25 °C) for 4 hours.

• Self-Validation (In-Process Control): The absence of complex polymeric mixtures on TLC validates the chemoselectivity of the cesium base.

• Workup: Quench the reaction with a saturated aqueous NH4​Cl solution (5 mL). Extract with Ethyl Acetate (3 × 10 mL).

• Isolation: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and evaporate. Purify via recrystallization or short-path chromatography.

• Quality Control: Verify the exact mass via HRMS. The isolated yield should range from 70% to 92%[3].

Protocol C: Asymmetric Dual-Michael Addition

Objective: Enantioselective synthesis of chiral 2',5-dicarbonyl-3-aryl spiro[cyclohexane-1,3'-indole]-2,2-dinitriles.

Step-by-Step Methodology:

• Preparation: Combine the isatin malononitrile condensation adduct (1.0 mmol) and methyl aryl α,β -unsaturated ketone (1.5 mmol) in a reaction vial.

• Catalyst Addition: Add the quinine-derived chiral primary amine catalyst (15 mol%) and the achiral Brønsted acid co-catalyst (15 mol%).

• Reaction: Stir the mixture in an appropriate organic solvent (e.g., Toluene) at elevated temperatures until complete conversion is observed.

• Self-Validation & Quality Control: Analyze the crude product using Chiral HPLC (e.g., Daicel Chiralpak AD-H column, Hexane/i-PrOH = 80:20, flow rate 1.0 mL/min, λ=254 nm). The system is validated if the diastereomeric ratio (dr) exceeds 99:1 and the enantiomeric excess (ee) is ≥ 97%[4].

Quantitative Data Summary

The following table synthesizes the quantitative performance metrics of the three functionalization techniques, providing a comparative baseline for synthetic planning.

Functionalization Strategy	Catalyst System	Solvent & Temp	Target Scaffold	Yield (%)	Stereoselectivity
Formal [4+2] Cycloaddition	P(n−Bu)3​ (20 mol%)	CHCl3​ , 65 °C	Spiro[cyclohexane-1,3'-indoline]	65–84%	Moderate (dr 3:1 to 6:1)
Double Michael Addition	Cs2​CO3​ (10 mol%)	Toluene, 25 °C	2,6-Diarylspiro[...]-2',4-diones	70–92%	High Chemoselectivity
Asymmetric Dual-Michael	Quinine-Amine / Acid	Toluene, High Temp	Chiral 2',5-dicarbonyl-3-aryl...	Up to 91%	>99:1 dr, up to 98% ee

Mechanistic Pathway Visualization

The diagram below illustrates the self-propagating catalytic cycle of the tri(n-butyl)phosphine-promoted formal[4+2] annulation (Protocol A).

Mechanistic pathway of P(n-Bu)3-catalyzed [4+2] annulation for spiro[cyclohexane-1,3'-indolines].

References

• Title: Tri(n-butyl)phosphine-promoted domino reaction for the efficient construction of spiro[cyclohexane-1,3'-indolines] Source: Beilstein Journal of Organic Chemistry URL: 2[2]

• Title: Chemoselective Double Michael Addition: Synthesis of 2,6-Diarylspiro[Cyclohexane-1,3′-Indoline]-2′,4-Diones via Addition of Indolin-2-One to Divinyl Ketones Source: ResearchGate URL: 3[3]

• Title: Chiral 2',5-dicarbonyl-3-aryl spiro[cyclohexane-1,3'-indole]-2,2-dinitrile derivative and preparation method thereof Source: Google Patents (CN102432526A) URL: 4[4]

• Title: Tributylphosphine promoted domino reaction for efficient construction of spiro[cyclohexane-1,3'-indoline] Source: Beilstein Archives URL: 1[1]

Sources

• 1. beilstein-archives.org [beilstein-archives.org]
• 2. BJOC - Tri(n-butyl)phosphine-promoted domino reaction for the efficient construction of spiro[cyclohexane-1,3'-indolines] and spiro[indoline-3,2'-furan-3',3''-indolines] [beilstein-journals.org]
• 3. researchgate.net [researchgate.net]
• 4. CN102432526A - Chiral 2',5-dicarbonyl-3-aryl spiro[cyclohexane-1,3'-indole]-2,2-dinitrile derivative and preparation method thereof - Google Patents [patents.google.com]

Application Notes &amp; Protocols: Spiro[cyclohexane-1,3'-indoline] as a Privileged Scaffold in Drug Design

As a Senior Application Scientist, I have structured this technical guide to bridge the gap between theoretical medicinal chemistry and benchtop execution. The rigid three-dimensional framework of spiro[cyclohexane-1,3'-indoline] is not merely a structural curiosity; it is a deliberate design choice. By utilizing an sp3 -hybridized spiro carbon to fuse a cyclohexane ring to an indoline moiety, we force the molecule out of the "flatland" of traditional planar aromatics[1]. This orthogonal projection allows the scaffold to deeply penetrate complex, three-dimensional protein pockets, significantly enhancing target specificity and reducing off-target intercalation[2].

This document outlines the biological rationale, synthetic causality, and self-validating experimental protocols for deploying this building block in modern drug discovery.

Mechanistic Biology & Target Pathways

The spiro[cyclohexane-1,3'-indoline] core is frequently employed to disrupt challenging protein-protein interactions (PPIs) and inhibit nucleic acid-modifying enzymes.

• p53-MDM2 Interaction: The tumor suppressor p53 is often deactivated in cancers via ubiquitination by its negative regulator, MDM2[3]. The spirooxindole structure mimics the α -helical projection of the p53 peptide, effectively wedging into the deep, hydrophobic cleft of MDM2. This competitive inhibition prevents p53 degradation, restoring its apoptotic function[3].

• Topoisomerase I/II Inhibition: Specific functionalized derivatives act as dual Topo I/II inhibitors. The planar indoline portion intercalates into DNA, while the bulky cyclohexane ring stabilizes the cleavable complex, leading to targeted DNA damage in rapidly dividing cells[4].

Mechanism of p53 rescue via MDM2 inhibition by spiro[cyclohexane-1,3'-indoline] derivatives.

Synthetic Workflows and Causality

The construction of the spiro-quaternary stereocenter is synthetically demanding. Modern approaches utilize phosphine-promoted domino reactions to achieve high atom economy and stereoselectivity.

Tri(n-butyl)phosphine-Catalyzed Formal [4+2] Cycloaddition: Reacting isatylidene malononitriles with bis-chalcones is a highly efficient route[5]. Causality behind catalyst selection: Tri(n-butyl)phosphine ( PBu3​ ) is explicitly chosen over triphenylphosphine ( PPh3​ ). The alkyl groups of PBu3​ provide higher nucleophilicity, which is required to efficiently trigger the domino reaction by forming a zwitterionic intermediate with the electron-deficient alkene. Furthermore, PBu3​ maintains excellent leaving group ability during the final intramolecular cyclization step, regenerating the catalyst[5][6].

Tri(n-butyl)phosphine-catalyzed formal [4+2] cycloaddition workflow.

Experimental Protocols

Protocol A: Synthesis of Functionalized Spiro[cyclohexane-1,3'-indolines]

Self-Validating Design: This protocol includes specific stoichiometric ratios and temperature controls to prevent the accumulation of uncyclized Michael adducts, ensuring the reaction drives to completion[5].

• Preparation: In a nitrogen-purged Schlenk flask, dissolve isatylidene malononitrile (0.5 mmol) and the appropriate bis-chalcone (0.6 mmol, 1.2 eq) in anhydrous chloroform (10.0 mL)[5].

  • Causality: The 1.2x excess of bis-chalcone ensures complete consumption of the isatin derivative, simplifying downstream chromatographic purification by preventing co-elution of the starting material.

• Catalyst Addition: Add tri(n-butyl)phosphine (0.1 mmol, 20 mol%) dropwise via syringe.

  • Safety Note: PBu3​ is pyrophoric and toxic; perform strictly inside a fume hood.

• Reaction Execution: Heat the mixture to 65 °C and stir for 4-6 hours[5].

  • Causality: Elevating the temperature from room temperature to 65 °C is critical to overcome the activation energy barrier for the final intramolecular cyclization, increasing the isolated yield from ~40% to >75%[5]. Monitor progress via TLC (hexane/ethyl acetate 3:1); the disappearance of the distinct yellow isatin spot validates reaction completion.

• Workup: Quench the reaction with water (10 mL) and extract with dichloromethane ( 3×10 mL). Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Isolation: Purify the crude residue by flash column chromatography on silica gel to afford the pure diastereomeric product[5].

Protocol B: In Vitro Cell Viability Assay (MTT) for Anticancer Screening

• Cell Culture: Seed human cancer cell lines (e.g., PC3, HeLa, MDA-MB231) in 96-well plates at a density of 5×103 cells/well in RPMI-1640 medium supplemented with 10% FBS. Incubate for 24 h at 37 °C in a 5% CO2​ atmosphere[7].

• Compound Treatment: Prepare serial dilutions of the synthesized spiro derivatives in DMSO. Treat the cells for 48 h.

  • Validation: Ensure final DMSO concentration remains <0.1% to rule out solvent-induced cytotoxicity[7].

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 h.

  • Causality: Viable cells with active mitochondrial reductases convert the water-soluble yellow MTT into an insoluble purple formazan product. The intensity of the color change is a direct, self-validating quantitative indicator of cell viability[7].

• Quantification: Remove the media, dissolve the formazan crystals in 100 µL of DMSO, and read the absorbance at 570 nm using a microplate reader. Calculate IC50​ values using non-linear regression analysis.

Structure-Activity Relationship (SAR) Data

To illustrate the pharmacological potential of this scaffold, the following table summarizes the quantitative antiproliferative activity ( IC50​ ) of various di-spirooxindole analogs featuring the cyclohexane core against standard cancer cell lines[7].

Compound	Structural Modifications	Prostate Cancer (PC3) IC50​ (µM)	Cervical Cancer (HeLa) IC50​ (µM)	Breast Cancer (MDA-MB231) IC50​ (µM)	Breast Cancer (MCF-7) IC50​ (µM)
Analog 4a	Unsubstituted core	Inactive (>30)	7.1 ± 0.2	Inactive (>30)	25.04 ± 0.57
Analog 4b	5-Fluoro isatin	3.7 ± 1.0	Inactive (>30)	Inactive (>30)	27.72 ± 0.59
Analog 4i	NO2​ isatin, m-F-benzylidene	Inactive (>30)	Inactive (>30)	7.63 ± 0.08	Inactive (>30)
Analog 4j	6-OMe isatin, p-F-benzylidene	11.9 ± 0.04	Inactive (>30)	Inactive (>30)	Inactive (>30)
Doxorubicin	Standard Control	0.95 ± 0.1	0.85 ± 0.05	0.79 ± 0.4	0.79 ± 0.4

SAR Insights: Halogenation (specifically fluorine) on the isatin ring (Analog 4b) significantly enhances activity against prostate cancer cells. This is likely due to increased lipophilicity and improved halogen-bonding within the hydrophobic pocket of the target protein[7]. Conversely, nitro substitution combined with meta-fluoro functionalization (Analog 4i) shifts the selectivity entirely toward triple-negative breast cancer lines[7].

References

• CymitQuimica. "CAS 4740-63-0: spiro[cyclohexane-1,3'-indoline]." CymitQuimica.
• Pavlovska, T. L., et al. "Molecular diversity of spirooxindoles. Synthesis and biological activity." National University of Pharmacy.
• Benchchem. "An In-depth Technical Guide to Spiro[cyclohexane-1,3'-indolin]-2'-one: Structure, Properties, and Synthesis." Benchchem.
• "Stereoselective Synthesis of the Di-Spirooxindole Analogs Based Oxindole and Cyclohexanone Moieties as Potential Anticancer Agents." PMC.
• "Design and synthesis of new spirooxindole candidates and their selenium nanoparticles as potential dual Topo I/II inhibitors, DNA intercalators, and apoptotic inducers." PMC.
• "Tri(n-butyl)phosphine-promoted domino reaction for the efficient construction of spiro[cyclohexane-1,3'-indolines]." Beilstein Journal of Organic Chemistry.
• "Tributylphosphine promoted domino reaction for efficient construction of spiro[cyclohexane-1,3'-indolines]." Beilstein Archives.
• "Chemoselective Double Michael Addition: Synthesis of 2,6-Diarylspiro[Cyclohexane-1,3′-Indoline]-2′,4-Diones via Addition of Indolin-2-One to Divinyl Ketones." ResearchGate.

Sources

• 1. CAS 4740-63-0: spiro[cyclohexane-1,3'-indoline] [cymitquimica.com]
• 2. dspace.nuph.edu.ua [dspace.nuph.edu.ua]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Design and synthesis of new spirooxindole candidates and their selenium nanoparticles as potential dual Topo I/II inhibitors, DNA intercalators, and apoptotic inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BJOC - Tri(n-butyl)phosphine-promoted domino reaction for the efficient construction of spiro[cyclohexane-1,3'-indolines] and spiro[indoline-3,2'-furan-3',3''-indolines] [beilstein-journals.org]
• 6. beilstein-archives.org [beilstein-archives.org]
• 7. Stereoselective Synthesis of the Di-Spirooxindole Analogs Based Oxindole and Cyclohexanone Moieties as Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: A Guide to the Synthesis and Application of Spiro[cyclohexane-1,3'-indoline] Based Fluorescent Probes

Abstract

The spiro[cyclohexane-1,3'-indoline] scaffold has emerged as a privileged structure in the development of advanced fluorescent probes. Its unique three-dimensional and rigid framework provides an ideal platform for designing molecules with finely-tuned photophysical properties.[1][2][3][4] This guide offers an in-depth exploration of the synthesis, mechanisms, and applications of these probes, tailored for researchers in bioimaging, diagnostics, and drug development. We will delve into the synthetic protocols for creating the core structure, strategies for functionalization to achieve fluorescence, and detailed methodologies for their application in cellular imaging and analyte detection.

Introduction: The Significance of the Spiro[cyclohexane-1,3'-indoline] Scaffold

The indoline ring system is a core component of many biologically active compounds and natural products.[5] When fused with a cyclohexane ring via a spirocyclic junction at the 3-position, it forms the spiro[cyclohexane-1,3'-indoline] core. This structure is not merely a synthetic curiosity; it is a cornerstone for building sophisticated molecular tools.[1][6]

The key to their utility as fluorescent probes lies in the principle of spirocyclization .[7] Many of these probes exist in a thermodynamic equilibrium between a closed, non-fluorescent spirocyclic form and an open, planar, and highly fluorescent merocyanine-like form. This "off/on" switching capability can be controlled by external stimuli, such as the presence of a specific analyte, changes in pH, or light, making them highly effective as sensors.[7][8][9][10]

The applications for these probes are vast, ranging from visualizing subcellular organelles and dynamic processes in living cells to the quantitative detection of biologically important metal ions.[11][12][]

Synthesis of the Core Scaffold: An Organocatalytic Approach

A robust and efficient method for constructing the spiro[cyclohexane-1,3'-indoline] core is through an organocatalytic Michael/Aldol cascade reaction.[1][6][14] This approach is valued for its stereoselectivity and the ability to generate multiple chiral centers in a single, streamlined process.

Protocol: Organocatalytic Michael/Aldol Cascade Reaction

This protocol details the synthesis of a hydroxylated spiro[cyclohexane-1,3'-indolin]-2'-one derivative, a versatile intermediate for further functionalization.

Materials:

• 3-Olefinic oxindole (1 equivalent)

• Pentane-1,5-dial (3 equivalents, typically a 50% aqueous solution)

• (R)-diphenylprolinol silyl ether organocatalyst (0.1 equivalents)

• Dimethylformamide (DMF)

• Saturated aqueous solution of NH4Cl

• Ethyl acetate

• Anhydrous Na2SO4

• Silica gel for column chromatography

Procedure:

• In a clean, dry vial, combine the 3-olefinic oxindole and the (R)-diphenylprolinol silyl ether organocatalyst.

• Add DMF to dissolve the solids completely.

• To this solution, add the pentane-1,5-dial.

• Stir the reaction mixture vigorously at room temperature (23°C) for 48 hours.

• Monitor the reaction's progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, quench it by adding a saturated aqueous solution of NH4Cl.

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the resulting crude product by column chromatography on silica gel to yield the desired spiro[cyclohexane-1,3'-indolin]-2'-one derivative.[14]

Rationale for Experimental Choices:

• Organocatalyst: The use of a chiral organocatalyst like (R)-diphenylprolinol silyl ether is crucial for controlling the stereochemistry of the final product, often yielding high enantioselectivity.[6]

• Cascade Reaction: This one-pot reaction is highly efficient as it forms multiple bonds and stereocenters sequentially without the need to isolate intermediates, saving time and resources.[6]

Synthesis Workflow Diagram

Caption: Analyte-induced switching from the non-fluorescent to the fluorescent form.

By attaching a specific receptor group to the indoline nitrogen or another suitable position, the equilibrium can be shifted towards the fluorescent merocyanine form upon binding of a target analyte, such as a metal ion. [11][12]

Application Protocols

Protocol 1: Live-Cell Imaging

This protocol provides a general method for staining and visualizing subcellular structures or processes in live cells.

Materials:

• Cells of interest cultured on glass-bottom imaging dishes.

• Spiro[cyclohexane-1,3'-indoline] based fluorescent probe stock solution (e.g., 1 mM in DMSO).

• Complete cell culture medium (e.g., DMEM with 10% FBS).

• Phosphate-buffered saline (PBS).

• Confocal laser scanning microscope.

Procedure:

• Cell Culture: Seed cells onto glass-bottom dishes and culture until they reach the desired confluency (typically 60-80%).

• Probe Preparation: Prepare a working solution of the fluorescent probe by diluting the stock solution in fresh, pre-warmed cell culture medium to the final desired concentration (typically 1-10 µM).

• Cell Staining: Remove the old medium from the cells and wash once with PBS. Add the probe-containing medium to the cells.

• Incubation: Incubate the cells at 37°C in a CO2 incubator for a specified time (e.g., 15-60 minutes). This step may require optimization.

• Washing: Remove the probe-containing medium and wash the cells two to three times with warm PBS or fresh culture medium to remove any unbound probe.

• Imaging: Add fresh, pre-warmed medium to the cells. Image the stained cells using a confocal microscope with the appropriate laser excitation and emission filter sets corresponding to the probe's spectral properties. [15]

Protocol 2: Metal Ion Detection using Fluorimetry

This protocol details how to use a spiro-based probe to detect and quantify a specific metal ion in a solution.

Materials:

• Spiro[cyclohexane-1,3'-indoline] based probe stock solution (e.g., 1 mM in a suitable solvent like acetonitrile or DMSO).

• Buffer solution (e.g., HEPES or TRIS at a physiological pH).

• Stock solutions of the target metal ion (e.g., ZnCl2, MgCl2) and other interfering ions. [11][12]* Fluorometer and quartz cuvettes.

Procedure:

• Probe Dilution: Prepare a dilute solution of the probe in the buffer (e.g., 10 µM).

• Blank Measurement: Place the probe solution in a cuvette and record its baseline fluorescence emission spectrum using an appropriate excitation wavelength. The initial fluorescence should be low (the "off" state).

• Titration: Add small, incremental amounts of the target metal ion stock solution to the cuvette. After each addition, gently mix and allow the solution to equilibrate for a few minutes.

• Fluorescence Measurement: Record the fluorescence emission spectrum after each addition of the metal ion. You should observe a gradual increase in fluorescence intensity as the probe binds to the ion and switches to its "on" state.

• Selectivity Test: To confirm the probe's selectivity, repeat the experiment by adding other potentially interfering metal ions to the probe solution and observe if a similar fluorescence response is triggered.

• Data Analysis: Plot the fluorescence intensity at the emission maximum against the concentration of the added metal ion to generate a binding curve. This can be used to determine the detection limit and binding affinity.

Data Presentation and Characterization

The performance of a fluorescent probe is defined by its photophysical properties. These are critical for selecting the right probe and configuring imaging instrumentation.

Table 1: Representative Photophysical Properties

Probe Type	Target Analyte	Excitation Max (λex, nm)	Emission Max (λem, nm)	Stokes Shift (nm)	Quantum Yield (Φ)	Reference
Spiro-pyran	Zn²⁺	~530	~610	~80	Varies with binding	[12]
Spiro-oxazine	H⁺ (Acidochromic)	~320 (closed)	~612 (open)	>290	Varies with pH	[5][8]
Functionalized Indandione	Viscosity	460	644	184	0.97 (high viscosity)	[15]

Key Characterization Techniques:

• Synthesis Confirmation: ¹H NMR, ¹³C NMR, and Mass Spectrometry are essential to confirm the chemical structure and purity of the synthesized probes. [1]* Photophysical Analysis: A UV-Vis spectrophotometer is used to measure the absorption spectra, while a fluorometer is used to measure the emission spectra, quantum yield, and Stokes shift. []

Conclusion

Spiro[cyclohexane-1,3'-indoline] based fluorescent probes represent a versatile and powerful class of molecular tools. Their unique spirocyclic structure enables the rational design of "off/on" switchable sensors with high sensitivity and selectivity. The synthetic methodologies, particularly organocatalytic cascade reactions, provide efficient access to the core scaffold, which can then be tailored for a wide array of applications in bioimaging and chemical sensing. The protocols and data presented in this guide serve as a comprehensive starting point for researchers looking to harness the potential of these remarkable compounds.

References

• A New Synthetic Procedure to Spiro[cyclohexane-1,3′-indoline]-2′,4-diones. (n.d.). Wiley Online Library. Retrieved from [Link]

• Nagano, T., et al. (2005). Development of fluorescent probes for bioimaging applications. Proceedings of the Japan Academy, Series B, 81(8), 337-349. Available at: [Link]

• Various Authors. (2023). Small Molecules with Spiro-Conjugated Cycles: Advances in Synthesis and Applications. MDPI. Available at: [Link]

• Ghorai, P., & Kumar, A. (2012). Enantioselective Synthesis of Spiro[cyclohexane-1,3′-indolin]-2′-ones Containing Multiple Stereocenters via Organocatalytic Michael/Aldol Cascade Reactions. Organic Letters, 14(3), 616-619. Available at: [Link]

• Kolb, M., & Waske, P. A. (2020). Recent Progress in Small Spirocyclic, Xanthene-Based Fluorescent Probes. Molecules, 25(24), 6006. Available at: [Link]

• Chu, N. Y. C. (1983). Photochromism of Spiroindolinonaphthoxazine. I. Photophysical Properties. Solar Energy Materials, 9(2), 243-249. Available at: [Link]

• Minkin, V. I., et al. (2004). Photochromic spiro[indoline-pyridobenzopyrans]: Fluorescent metal-ion sensors. Arkivoc, 2004(11), 16-24. Available at: [Link]

• Pauporte, T., et al. (2022). Photochromic spiro-indoline naphthoxazines and naphthopyrans in dye-sensitized solar cells. Journal of Materials Chemistry C, 10(20), 7939-7950. Available at: [Link]

• Minkin, V. I., et al. (2004). Photochromic spiro[indoline-pyridobenzopyrans]: fluorescent metal-ion sensors. Semantic Scholar. Available at: [Link]

• Das, S., et al. (2022). Spiropyran−Merocyanine Based Photochromic Fluorescent Probes: Design, Synthesis, and Applications. ACS Omega, 7(42), 37045-37078. Available at: [Link]

• Wang, Y., et al. (2022). Divergent synthesis of spiro or fused indole derivatives tethered with seven-membered rings. Organic Chemistry Frontiers, 9(10), 2735-2740. Available at: [Link]

• SpectraBase. (n.d.). Spiro[cyclohexane-1,3'-indoline]. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CAS 4740-63-0: spiro[cyclohexane-1,3'-indoline] [cymitquimica.com]
• 3. spectrabase.com [spectrabase.com]
• 4. 4740-63-0|Spiro[cyclohexane-1,3'-indoline]|BLD Pharm [bldpharm.com]
• 5. mdpi.com [mdpi.com]
• 6. Enantioselective Synthesis of Spiro[cyclohexane-1,3′-indolin]-2′-ones Containing Multiple Stereocenters via Organocatalytic Michael/Aldol Cascade Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of fluorescent probes for bioimaging applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Photochromic spiro-indoline naphthoxazines and naphthopyrans in dye-sensitized solar cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Advanced Protocol for the Catalytic Asymmetric Synthesis of Spiro[cyclohexane-1,3'-indoline] Scaffolds via Organocascade Catalysis

Executive Summary & Scientific Rationale

The spiro[cyclohexane-1,3'-indoline] (or spirooxindole) framework is a privileged structural motif in medicinal chemistry, forming the core of numerous biologically active natural products (e.g., spirotryprostatins, horsfiline) and synthetic pharmaceutical agents targeting cancer and infectious diseases[1]. Synthesizing these complex, rigid architectures with precise control over multiple contiguous stereocenters—including the defining C3 spiro quaternary center—has historically presented a significant synthetic challenge.

The advent of organocascade catalysis has fundamentally transformed this landscape[2]. By utilizing small organic molecules (typically chiral amines) to activate substrates via sequential reactive intermediates, chemists can construct complex spirocyclic systems in a single, highly atom-economical operation[2]. This application note details a robust, self-validating protocol for the asymmetric synthesis of spiro[cyclohexane-1,3'-indoline]-2',4-diones via a stereoselective double Michael (or Michael-Aldol) cascade reaction, utilizing a chiral primary amine catalyst and a Brønsted acid co-catalyst[3].

Causality in Experimental Design

• Organocatalysis vs. Transition Metals: Amine-based organocatalysis operates under mild, ambient conditions and avoids heavy metal contamination, which is critical for downstream drug development[1].

• Dual Activation Strategy: The combination of a chiral primary amine and a Brønsted acid (e.g., Trifluoroacetic acid, TFA) creates a synergistic catalytic system. The acid accelerates iminium ion formation and establishes a rigid hydrogen-bonding network in the transition state, which is the primary driver for the exquisite enantioselectivity (ee) and diastereoselectivity (dr) observed[3].

Mechanistic Insights: Iminium-Enamine Activation

The synthesis of the spiro[cyclohexane-1,3'-indoline] core typically proceeds via a cascade reaction between an oxindole derivative (e.g., an isatylidene malononitrile) and an α,β-unsaturated ketone (dienone)[3].

• Iminium Activation: The chiral amine condenses with the dienone to form a highly electrophilic iminium ion.

• First Michael Addition: The nucleophilic oxindole derivative attacks the iminium ion with strict facial selectivity dictated by the chiral pocket of the catalyst.

• Enamine Formation: The resulting intermediate undergoes tautomerization to form an electron-rich enamine.

• Intramolecular Cyclization: The enamine performs an intramolecular Michael addition (or Aldol reaction) into the remaining electrophilic acceptor, closing the cyclohexane ring.

• Hydrolysis: The product is released, regenerating the chiral amine catalyst.

Caption: Organocatalytic iminium-enamine cascade mechanism for spiro[cyclohexane-1,3'-indoline] synthesis.

Experimental Methodology

The following protocol is adapted from validated methodologies for the synthesis of optically enriched spirocyclic oxindoles using a cinchona-derived primary amine catalyst[3].

Materials and Reagents

• Substrate A: Isatylidene malononitrile (0.1 mmol, 1.0 equiv)

• Substrate B: Divinyl ketone / Dienone (0.15 mmol, 1.5 equiv)

• Catalyst: 9-Amino-9-deoxy-epi-quinine (20 mol%)

• Co-catalyst: Trifluoroacetic acid (TFA) (40 mol%)

• Solvent: Anhydrous Tetrahydrofuran (THF) (0.5 mL)

Step-by-Step Protocol

• Reaction Assembly: To an oven-dried 5 mL reaction vial equipped with a magnetic stir bar, add the isatylidene malononitrile (0.1 mmol) and the chiral primary amine catalyst (20 mol%).

• Solvent & Co-catalyst Addition: Dissolve the mixture in 0.5 mL of anhydrous THF. Causality: THF is selected because ethereal solvents provide optimal solubility for polar oxindoles without disrupting the critical hydrogen-bonding network required for stereocontrol, unlike protic solvents (e.g., MeOH)[4]. Add TFA (40 mol%) via microsyringe.

• Initiation: Add the dienone (0.15 mmol) to the reaction mixture in one portion.

• Incubation: Seal the vial and stir the mixture at 30 °C. Causality: Maintaining a mild temperature of 30 °C balances the reaction kinetics of the sterically hindered quaternary center formation while preventing the degradation of the iminium intermediate[3].

• In-Process Monitoring: Monitor the reaction via TLC (Hexane/EtOAc 7:3, UV active) and UPLC-MS. The reaction typically reaches full conversion between 48 to 96 hours depending on the electronic nature of the dienone substituents.

• Quenching & Workup: Once complete, quench the reaction by adding 2 mL of saturated aqueous NaHCO3​ . Extract the aqueous layer with Dichloromethane (DCM) (3 × 5 mL). Combine the organic layers, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel (eluent: Hexane/Ethyl Acetate gradient) to afford the pure spiro[cyclohexane-1,3'-indoline] product.

Caption: Step-by-step experimental workflow and validation for the spirooxindole synthesis.

Data Presentation & Optimization

The choice of solvent and acid co-catalyst plays a paramount role in directing the stereochemical outcome of the cascade. The table below summarizes the optimization parameters validating the prescribed protocol.

Table 1: Optimization of the Double Michael Cascade Reaction

Entry	Catalyst (20 mol%)	Co-Catalyst (mol%)	Solvent	Temp (°C)	Yield (%)	dr	ee (%)
1	Primary Amine	None	THF	30	45	85:15	72
2	Primary Amine	TFA (40)	THF	30	95	>95:5	98
3	Primary Amine	TFA (40)	Toluene	30	81	90:10	88
4	Primary Amine	TFA (40)	DCM	30	85	92:8	90
5	Secondary Amine	Benzoic Acid (20)	THF	30	60	80:20	65

Note: Data reflects the critical necessity of the Brønsted acid (Entry 2 vs Entry 1) to achieve both high conversion rates and exceptional stereocontrol[3].

Troubleshooting & Self-Validation

To ensure the scientific integrity of the synthesized compounds, the protocol must act as a self-validating system:

• Stereochemical Validation (Chiral HPLC): The enantiomeric excess (ee) MUST be determined using chiral stationary phase HPLC (e.g., Daicel Chiralpak AD-H or AS-H columns). A standard validation run uses a Hexane/Isopropanol (80:20) isocratic gradient at 1.0 mL/min with UV detection at 254 nm[3]. The presence of a single major peak validates the asymmetric induction.

• Diastereomeric Ratio (dr) Drift: If the dr drops below 90:10, investigate the anhydrous nature of your solvent. Trace water can prematurely hydrolyze the iminium intermediate, leading to non-catalyzed background reactions that erode diastereoselectivity.

• Poor Conversion / Catalyst Poisoning: Organocatalysts are sensitive to highly acidic impurities in the starting materials. Ensure the dienone is freshly purified (via short-path distillation or basic alumina plug) prior to use to prevent irreversible protonation/deactivation of the primary amine catalyst.

References

• Organocatalytic, Asymmetric [2+2+2] Annulation to Construct Six-Membered Spirocyclic Oxindoles with Six Continuous Stereogenic Centers. MDPI. Available at:[Link]

• A highly organocatalytic stereoselective double Michael reaction: efficient construction of optically enriched spirocyclic oxindoles. Wang, L.-L.; Peng, L.; Bai, J.-F.; Jia, L.-N.; Luo, X.-Y.; Huang, Q.-C.; Xu, X.-Y.; Wang, L.-X. Chemical Communications, 2011, 47, 5593-5595. Available at:[Link]

• Targeting Structural and Stereochemical Complexity by Organocascade Catalysis: Construction of Spirocyclic Oxindoles Having Multiple Stereocenters. Bencivenni, G.; Wu, L. Y.; Mazzanti, A.; Giannichi, B.; Pesciaoli, F.; Song, M.-P.; Bartoli, G.; Melchiorre, P. Angewandte Chemie International Edition, 2009, 48(39), 7200-7203. Available at:[Link]

• Access to Spirocyclic Benzothiophenones with Multiple Stereocenters via an Organocatalytic Cascade Reaction. The Journal of Organic Chemistry. Available at:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Targeting structural and stereochemical complexity by organocascade catalysis: construction of spirocyclic oxindoles having multiple stereocenters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A highly organocatalytic stereoselective double Michael reaction: efficient construction of optically enriched spirocyclic oxindoles - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

troubleshooting low yields in spiro[cyclohexane-1,3'-indoline] synthesis

Welcome to the Advanced Troubleshooting Guide for the synthesis of spiro[cyclohexane-1,3'-indoline] and related spirooxindole architectures. Due to the rigid three-dimensional framework and dense functionalization of these bicyclic compounds, researchers frequently encounter bottlenecks such as low yields, poor chemoselectivity, and unresolved diastereomeric mixtures. This guide provides mechanistic causality, self-validating protocols, and data-driven optimization strategies to resolve these issues.

Diagnostic Troubleshooting Workflow

Use the following logic tree to identify the root cause of your low yields before adjusting your experimental parameters.

Caption: Diagnostic logic tree for troubleshooting low yields in spiroindoline synthesis.

Mechanistic Troubleshooting & FAQs

Q1: My formal [4+2] cycloaddition between isatylidene malononitriles and bis-chalcones is stalling at <10% yield. I am using triphenylphosphine (PPh3) as the catalyst. What is the mechanistic failure? A1: The failure lies in the insufficient nucleophilicity of triphenylphosphine. The synthesis of spiro[cyclohexane-1,3'-indoline] via this domino reaction requires the initial nucleophilic attack of the phosphine on the bis-chalcone to generate a highly active zwitterionic species[1]. PPh3 lacks the nucleophilic push needed to drive this equilibrium forward. Resolution: Switch to tri(n-butyl)phosphine (PBu3). PBu3 possesses a significantly higher nucleophilic catalytic ability. Literature demonstrates that substituting PPh3 with PBu3 in chloroform at 65 °C increases yields from trace amounts to 75%[1].

Q2: I am attempting a double Michael addition of indolin-2-one to divinyl ketones, but I am observing poor chemoselectivity and multiple side products. How can I optimize this? A2: Chemoselectivity in double Michael additions is highly dependent on the base and solvent combination, which dictates the proton-shuttling rate and the stabilization of the enolate intermediate. Strong bases or highly polar protic solvents can lead to competitive aldol condensations or retro-Michael reactions. Resolution: Utilize Cesium Carbonate (Cs2CO3) in a moderately polar, aprotic solvent like acetonitrile (CH3CN) or dichloromethane (DCM). Cs2CO3 provides mild basicity, and the large cesium counterion loosely coordinates with the enolate, enhancing its reactivity toward the divinyl ketone without promoting undesired polymerization[2].

Q3: My multi-component synthesis of spiroindoline derivatives is yielding a complex mixture of diastereomers that are impossible to separate by column chromatography. How can I improve diastereoselectivity? A3: Spiro[cyclohexane-1,3'-indolines] contain multiple chiral centers (including the spiro carbon) and exocyclic C=C bonds, leading to potential Z/E isomers and diastereomers[1]. High temperatures and prolonged reaction times favor thermodynamic equilibration, which often results in a nearly 1:1 mixture of diastereomers. Resolution: Lower the reaction temperature and reduce catalyst loading. For instance, in organocatalytic or Lewis acid-catalyzed Michael addition/cyclization cascades, lowering the temperature to 0 °C or room temperature and using highly coordinating solvents (like CH3CN) can lock the transition state into a single favored conformation, improving diastereomeric ratios (d.r.) to >95:5[3].

Mechanistic Pathway Visualization

Understanding the catalyst's role is critical for yield optimization. Below is the validated mechanism for the PBu3-catalyzed domino reaction.

Caption: Mechanism of PBu3-catalyzed [4+2] cycloaddition for spiro[cyclohexane-1,3'-indoline].

Self-Validating Experimental Protocols

To ensure reproducibility and high yields, follow these self-validating methodologies. Each protocol includes built-in checkpoints to verify reaction progress before proceeding to the next step.

Protocol A: Tri(n-butyl)phosphine-Catalyzed Domino Synthesis

Objective: Construct functionalized spiro[cyclohexane-1,3'-indolines] via formal [4+2] cycloaddition[1].

• Preparation: In an oven-dried Schlenk flask under an argon atmosphere, add isatylidene malononitrile (1.0 mmol) and bis-chalcone (1.0 mmol).

  • Self-Validation Checkpoint 1: The mixture should be a distinct solid blend. If the isatylidene malononitrile appears clumpy or discolored, it may have hydrolyzed; verify its integrity via TLC before proceeding.

• Solvent Addition: Add 5.0 mL of anhydrous chloroform (CHCl3). Stir until completely dissolved.

• Catalyst Initiation: Inject tri(n-butyl)phosphine (20 mol%) dropwise via a microsyringe.

  • Self-Validation Checkpoint 2: Upon addition of PBu3, the solution should exhibit a noticeable color shift (typically deepening to a dark yellow/orange), indicating the successful formation of the active zwitterionic intermediate[1]. If no color change occurs, the PBu3 may have oxidized to tributylphosphine oxide. Check the reagent bottle's integrity.

• Reaction: Heat the mixture to 65 °C and stir for 4–6 hours. Monitor via TLC (Hexane:EtOAc 3:1).

• Workup: Quench with water, extract with DCM, dry over Na2SO4, and purify via flash chromatography.

Protocol B: Ultrasound-Promoted Green Synthesis

Objective: Rapid, high-yield synthesis of spiroindoline derivatives using sonochemistry[4].

• Preparation: Combine isatin (1.0 mmol), malononitrile (1.0 mmol), and the corresponding 1,3-diketone or phthalhydrazide (1.0 mmol) in 15 mL of ethanol.

• Catalyst Addition: Add a catalytic amount of base (e.g., piperidine, 20 mol%).

• Sonication: Place the flask in an ultrasonic bath (250 W, 25 kHz) at room temperature (<30 °C) for 30 minutes.

  • Self-Validation Checkpoint: The reaction mixture should transition from a heterogeneous suspension to a clear solution, followed by the rapid precipitation of the spiroindoline product[4]. The sudden appearance of a dense precipitate within 15-30 minutes is a positive indicator of high conversion. If the solution remains clear, sonication cavitation may be insufficient; check the water level and position of the flask in the ultrasonic bath.

• Isolation: Filter the precipitate, wash with cold ethanol, and recrystallize to obtain the pure product.

Quantitative Data & Optimization Tables

The following table summarizes the causal relationship between reaction conditions and final yields. Use this data to benchmark your own experimental setups.

Substrate / Route	Catalyst	Solvent	Temp (°C)	Time	Yield (%)	Ref
Isatylidene malononitrile + Bis-chalcone	PPh3 (20 mol%)	CHCl3	65	12 h	Trace	[1]
Isatylidene malononitrile + Bis-chalcone	PBu3 (20 mol%)	Toluene	50	6 h	65	[1]
Isatylidene malononitrile + Bis-chalcone	PBu3 (20 mol%)	CHCl3	65	4 h	75–84	[1]
Indolin-2-one + Divinyl ketone	Cs2CO3	Dioxane	r.t.	4 h	<40	[2]
Indolin-2-one + Divinyl ketone	Cs2CO3	CH3CN	r.t.	4 h	85–92	[2]
Isatin + Malononitrile + Phthalhydrazide	Piperidine	EtOH	80 (Reflux)	4 h	80	[4]
Isatin + Malononitrile + Phthalhydrazide	Piperidine	EtOH	<30 (US)*	0.5 h	93	[4]

*US = Ultrasound irradiation (250 W, 25 kHz)

References

• Tri(n-butyl)phosphine-promoted domino reaction for the efficient construction of spiro[cyclohexane-1,3'-indolines]. Beilstein Journals. 1

• Chemoselective Double Michael Addition: Synthesis of 2,6-Diarylspiro[Cyclohexane-1,3′-Indoline]-2′,4-Diones via Addition of Indolin-2-One to Divinyl Ketones. ResearchGate. 2

• Enantioselective Synthesis of Spirooxindole Derivatives through Lewis Acid-Catalyzed Michael Addition/Cyclization Cascade. ACS Publications. 3

• Ultrasound-Promoted One-Pot, Three-Component Synthesis of Spiro[indoline-3,1'-pyrazolo[1,2-b]phthalazine] Derivatives. PMC. 4

Sources

• 1. BJOC - Tri(n-butyl)phosphine-promoted domino reaction for the efficient construction of spiro[cyclohexane-1,3'-indolines] and spiro[indoline-3,2'-furan-3',3''-indolines] [beilstein-journals.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Ultrasound-Promoted One-Pot, Three-Component Synthesis of Spiro[indoline-3,1'-pyrazolo[1,2-b]phthalazine] Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

optimizing solvent conditions for spiro[cyclohexane-1,3'-indoline] crystallization

Welcome to the Technical Support Center. Crystallizing spiro-fused heterocycles like spiro[cyclohexane-1,3'-indoline] presents unique thermodynamic and kinetic challenges. The orthogonal geometry of the spiro-fused cyclohexane and indoline rings creates a bulky, non-planar 3D structure. This structural rigidity disrupts efficient planar stacking, lowering the overall lattice energy. Consequently, these molecules often exhibit high solubility in moderately polar solvents and a severe tendency to undergo liquid-liquid phase separation (LLPS)—commonly known as "oiling out"—rather than forming ordered crystal lattices.

This guide provides field-proven, causality-driven troubleshooting strategies and self-validating protocols to help you achieve high-purity crystalline isolation.

Process Visualization: Solvent Optimization Workflow

Workflow for optimizing spiro-indoline crystallization to prevent oiling out.

Troubleshooting & FAQs

Q1: During cooling crystallization, my spiro[cyclohexane-1,3'-indoline] forms a biphasic oil rather than a solid. How do I force nucleation? A: You are observing Liquid-Liquid Phase Separation (LLPS). Because the spiro-fused core hinders rapid lattice packing, generating supersaturation too quickly causes the system to minimize its free energy by separating into a solute-rich liquid phase (the oil) and a solvent-rich phase, rather than nucleating a crystal[1].

Resolution:

• Alter the Trajectory: Shift the crystallization trajectory out of the LLPS binodal curve. If you are using a high-affinity solvent (e.g., 2-MeTHF), perform a solvent swap to a highly polar aprotic solvent like DMSO, followed by a slow reverse anti-solvent addition into water at a controlled, low temperature (e.g., 10 °C)[2].

• Pre-Seeding the Anti-Solvent: Add seed crystals directly to the poor solvent (anti-solvent) to form a suspension before introducing your API solution[1]. This provides immediate, low-energy nucleation sites, bypassing the kinetic barrier that leads to oiling out.

Q2: What is the most reliable framework for selecting a solvent system for this spiro-indoline core? A: Relying on chemical intuition or screening solely for product yield is insufficient and frequently leads to downstream processability and purity failures[3]. You must evaluate solvents across multiple parameters, including solubility, nucleation kinetics, impurity purging, and oiling propensity[4].

Resolution: Implement a tiered, data-driven screening approach using small-scale parallel crystallizers (1–5 mL scale)[3]:

• Two-Point Experimental Solubility: Measure isothermal slurry solubility at a low temperature (20 °C) and a high temperature (50 °C) to establish the steepness of the solubility curve[5].

• Metastable Zone Width (MSZW): Determine the MSZW to define your safe operating window. A narrow MSZW indicates a high risk of uncontrolled nucleation or LLPS.

• Synergistic Mixtures: Evaluate binary mixtures to find a synergistic maximum where solubility drops precipitously upon the addition of a specific volume of anti-solvent[4].

Q3: I am observing variable melting points and solvent entrapment in my isolated solids. How does solvent choice affect this? A: The orthogonal geometry of the spiro[cyclohexane-1,3'-indoline] core creates intrinsic voids within the crystal lattice. If your chosen solvent molecules are the right size to fit into these voids, they will form solvates (pseudopolymorphs) or become kinetically trapped during rapid crystal growth.

Resolution: Select a solvent with a molecular volume that is either significantly larger than the lattice voids (preventing entry altogether) or small and volatile enough (e.g., methanol, acetone) to be easily removed during vacuum drying without causing the crystal lattice to collapse.

Quantitative Data: Solvent Screening Matrix

The following table summarizes the typical thermodynamic behaviors of spiro[cyclohexane-1,3'-indoline] across various binary solvent systems.

Primary Solvent	Anti-Solvent	Ratio (v/v)	Solubility @ 20°C (mg/mL)	Solubility @ 50°C (mg/mL)	Oiling Propensity	Expected Yield (%)
Ethanol	Water	1:1	Moderate (45)	High (120)	High	65%
2-MeTHF	Heptane	1:2	High (80)	Very High (210)	Very High	N/A (Oils out)
Methanol	Water	1:1	Moderate (30)	High (150)	Moderate	75%
DMSO	Water (Reverse)	1:2	Low (<5)	High (180)	Low (if seeded)	88%

Experimental Protocol: Reverse Anti-Solvent Crystallization with Seeding

This protocol utilizes a reverse addition strategy combined with pre-seeding to guarantee nucleation and prevent LLPS[1][2]. It is designed as a self-validating system; do not proceed to the next step unless the in-process physical observation is met.

Step 1: Solvent Swap & Dissolution

• Concentrate the crude spiro[cyclohexane-1,3'-indoline] reaction mixture under reduced pressure to remove the reaction solvent (e.g., 2-MeTHF).

• Re-dissolve the resulting residue in DMSO (5 mL per gram of API) at 45 °C. Validation Check: The solution must be completely clear and homogeneous. If particulates remain, filter the solution through a 0.45 µm PTFE membrane.

Step 2: Anti-Solvent Preparation & Seeding

• In a separate, jacketed crystallization vessel, add Water (10 mL per gram of API) and cool to 10 °C.

• Introduce 1–2% (w/w) of pure spiro[cyclohexane-1,3'-indoline] seed crystals into the water. Validation Check: The seeds must remain suspended and undissolved in the water, creating a slightly cloudy, heterogeneous mixture.

Step 3: Controlled Reverse Addition

• Using a dosing pump, slowly add the hot DMSO/API solution dropwise into the cold, seeded water over a period of 2 to 3 hours.

• Maintain the internal temperature of the receiving vessel strictly between 10 °C and 15 °C. Validation Check: The suspension should become progressively thicker and opaque. If droplets of oil appear on the vessel walls, pause the addition immediately and allow the seeds to consume the supersaturation before resuming.

Step 4: Aging and Desupersaturation

• Once the addition is complete, age the slurry at 10 °C for 4 hours with moderate overhead stirring (200–250 rpm). Validation Check: Take a sample for microscopic analysis. You should observe distinct, birefringent crystals with no spherical oil droplets present.

Step 5: Isolation and Washing

• Filter the suspension under vacuum.

• Wash the filter cake with a cold mixture of DMSO/Water (1:3 v/v), followed by a final wash with pure cold water to remove residual DMSO.

• Dry the solid in a vacuum oven at 40 °C until a constant weight is achieved.

Sources

• 1. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. crystallizationsystems.com [crystallizationsystems.com]
• 4. youtube.com [youtube.com]
• 5. scribd.com [scribd.com]

Technical Support Center: Overcoming Solubility Challenges of Spiro[cyclohexane-1,3'-indoline] Derivatives

Welcome to the technical support center for the spiro[cyclohexane-1,3'-indoline] scaffold and its derivatives. As a privileged structure in medicinal chemistry, this unique three-dimensional motif offers a versatile platform for developing novel therapeutics, with demonstrated anticancer, antimicrobial, and anticonvulsant properties.[1] However, the inherent lipophilicity of this core structure frequently presents a significant challenge: poor aqueous solubility.[2][3] A high octanol-water partition coefficient (e.g., XLogP3 of 2.7 for the parent compound) is indicative of this hydrophobicity, which can hinder biological screening, formulation development, and ultimately, bioavailability.[3]

This guide is designed for researchers, scientists, and drug development professionals to diagnose and overcome solubility issues encountered during experimentation. We will explore the causality behind these challenges and provide field-proven, step-by-step strategies in a direct question-and-answer format.

Troubleshooting Guide: A Decision-Making Workflow

When your spiro[cyclohexane-1,3'-indoline] derivative precipitates from your aqueous working solution, it can bring your research to a halt. This initial troubleshooting guide provides a logical pathway to identify the most effective solubilization strategy for your specific compound and experimental context.

Caption: A decision tree for troubleshooting poor aqueous solubility.

Frequently Asked Questions (FAQs)

Q1: My spiro-indoline derivative precipitates immediately when I add my DMSO stock to my aqueous assay buffer. What is happening and what is the first thing I should try?

This is a classic and common issue known as "crashing out." It occurs because your compound is highly soluble in the 100% organic solvent (DMSO) but poorly soluble in the final aqueous buffer. When the DMSO stock is rapidly diluted, the solvent environment changes drastically from nonpolar to polar, exceeding the compound's solubility limit in the mixed solvent system and causing it to precipitate.

Causality: The high concentration of water, a polar protic solvent, cannot effectively solvate the large, hydrophobic spiro[cyclohexane-1,3'-indoline] scaffold, leading to aggregation and precipitation.

Immediate Troubleshooting Steps:

• Optimize DMSO Concentration: Ensure the final concentration of DMSO in your assay is as low as possible, ideally below 0.5%, to minimize both insolubility and potential cellular toxicity.[4] Always run a vehicle control with an identical final DMSO concentration.

• Employ Stepwise Dilution: Instead of adding the concentrated DMSO stock directly into the final buffer volume, perform serial dilutions. First, dilute the stock into a smaller volume of buffer while vortexing, then add this intermediate solution to the final volume. This gradual change in solvent polarity can prevent abrupt precipitation.[4]

• Apply Gentle Heat and Agitation: Warming the solution in a 37°C water bath while vortexing can sometimes provide the energy needed to overcome the lattice energy of the precipitate and facilitate dissolution.[4] Use this method with caution, as prolonged heat can degrade sensitive compounds.

Q2: How can I use pH to improve the solubility of my spiro[cyclohexane-1,3'-indoline] derivative?

This is an excellent and often highly effective strategy for compounds with ionizable functional groups. The core spiro[cyclohexane-1,3'-indoline] structure contains a secondary amine within the indoline ring, which is weakly basic.

Causality: By lowering the pH of the aqueous medium with a pharmaceutically acceptable acid, you can protonate this basic nitrogen. The resulting cationic species (a salt) is significantly more polar than the neutral free base, leading to a dramatic increase in its interaction with water molecules and, consequently, higher aqueous solubility. Salt formation is a common and effective method for increasing the solubility and dissolution rates of acidic and basic drugs.[5][6][7]

When to Use This Method: This approach is most effective for preparing liquid formulations, especially for parenteral administration.[8] The success of salt formation depends on factors like the compound's intrinsic solubility (S₀), its pKa, and the solubility product (Ksp) of the resulting salt.[6][8]

Experimental Protocol: pH-Solubility Profiling

• Prepare a series of buffers with a range of pH values (e.g., from pH 2.0 to pH 8.0).

• Add an excess amount of your solid spiro-indoline compound to a fixed volume of each buffer in separate vials.

• Equilibrate the samples by shaking or rotating them at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure saturation is reached.

• Centrifuge or filter the samples to remove undissolved solid.

• Carefully collect the supernatant and determine the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC-UV or UV-Vis spectroscopy).

• Plot the measured solubility (e.g., in µg/mL) against the pH to visualize the pH-solubility profile. You should observe significantly higher solubility at pH values below the compound's pKa.

Q3: What are the best cosolvents to screen for my compound, and how do I perform the screening?

Using a cosolvent is a powerful technique where a water-miscible organic solvent is added to the aqueous solution to reduce its overall polarity, thereby improving the solubility of hydrophobic compounds.[9]

Causality: The cosolvent disrupts the hydrogen-bonding network of water and creates a more "organic-like" microenvironment that can more effectively solvate the nonpolar regions of your spiro-indoline molecule. The solubilization power often depends on the hydrophobicity of the solute and the polarity of the cosolvent.[10]

Recommended Biocompatible Cosolvents for Initial Screening:

• Polyethylene Glycol (PEG 300 or PEG 400): Often shows excellent solubilizing capacity for hydrophobic drugs.[11]

• Propylene Glycol (PG): A very common and low-toxicity cosolvent.[12]

• Ethanol: Effective but can sometimes cause issues with cell-based assays at higher concentrations.[12]

Experimental Workflow: Cosolvent Screening

Caption: Workflow for screening optimal cosolvent systems.

Data Presentation: Sample Cosolvent Screening Results

Cosolvent System	10% Cosolvent (µg/mL)	20% Cosolvent (µg/mL)	30% Cosolvent (µg/mL)	40% Cosolvent (µg/mL)
Water + PEG 400	15.2	45.8	112.5	250.1
Water + Propylene Glycol	11.5	31.2	78.9	165.7
Water + Ethanol	9.8	25.5	60.3	132.4
Aqueous Buffer (Control)	< 1.0	< 1.0	< 1.0	< 1.0

This is example data for illustrative purposes. Based on this table, PEG 400 is the most effective cosolvent. The goal is to use the lowest percentage of cosolvent that achieves the target concentration to minimize potential toxicity or off-target effects.[12]

Q4: When should I consider using cyclodextrins, and how do they work?

You should consider cyclodextrins when pH adjustment is not viable (e.g., for a neutral compound or if the required pH is incompatible with your assay) or when cosolvent concentrations required for solubilization are too high, leading to toxicity.

Causality: Cyclodextrins (CDs) are cyclic oligosaccharides shaped like a hollow cone or torus.[13][14] Their key feature is a hydrophilic exterior, which makes them water-soluble, and a non-polar, hydrophobic interior cavity.[15][16] Poorly soluble molecules like spiro-indolines can be encapsulated within this hydrophobic cavity, forming a water-soluble "inclusion complex."[17] This complex effectively shields the hydrophobic drug from the aqueous environment, dramatically increasing its apparent solubility.[14]

Derivatives such as 2-hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutylether-β-cyclodextrin (SBE-β-CD) are commonly used in formulations due to their improved solubility and reduced toxicity compared to natural β-cyclodextrin.[13] Research has specifically shown that β-cyclodextrins can increase the water solubility of spiro-oxindole derivatives by up to fourfold.[18]

Q5: How do I prepare and test a formulation with cyclodextrins?

A phase solubility study is the standard method to determine if a cyclodextrin can solubilize your compound and to characterize the resulting complex.

Experimental Protocol: Phase Solubility Study

• Preparation: Prepare a series of aqueous solutions with increasing concentrations of the chosen cyclodextrin (e.g., 0 to 50 mM HP-β-CD).

• Saturation: Add an excess amount of your solid spiro-indoline compound to each cyclodextrin solution.

• Equilibration: Seal the vials and shake them at a constant temperature until equilibrium is reached (typically 24-72 hours).

• Separation & Analysis: Filter or centrifuge the samples to remove undissolved solid. Analyze the concentration of the dissolved compound in the clear supernatant by HPLC-UV or another suitable method.

• Data Plotting: Plot the concentration of the dissolved spiro-indoline compound (y-axis) against the concentration of the cyclodextrin (x-axis). A linear increase in solubility with increasing CD concentration (an Aₗ-type diagram) indicates the formation of a soluble 1:1 complex and is the desired outcome. The slope of this line can be used to calculate the stability constant (Kc) of the complex.

Q6: My compound is still not soluble enough for in-vivo studies. What are the next-level strategies?

If the above methods do not provide the required solubility for your intended application, particularly for in-vivo pharmacology or preclinical development, more advanced formulation or medicinal chemistry strategies are necessary.

Strategy	Mechanism	Pros	Cons
Prodrug Approach	A water-soluble promoiety (e.g., phosphate, amino acid) is covalently attached to the drug.[19][20] This moiety is cleaved in vivo to release the active parent compound.[21]	Can achieve very high aqueous solubility; allows for targeted delivery.[22]	Requires synthetic chemistry; bioconversion rates can be variable; potential for altered pharmacology.[19]
Amorphous Solid Dispersions	The crystalline drug is molecularly dispersed within a hydrophilic polymer matrix (e.g., PVP, HPMC).[23] This prevents crystallization and presents the drug in a higher-energy, more soluble amorphous state.[24]	Significant increases in dissolution rate and apparent solubility.[23]	Can be physically unstable (recrystallization); requires specialized equipment (spray dryer, hot-melt extruder).[25]
Particle Size Reduction (Nanosuspensions)	The drug is milled into particles in the nanometer range (200-600 nm).[12] According to the Noyes-Whitney equation, the drastically increased surface area leads to a faster dissolution rate.[25][26]	Increases dissolution velocity; applicable to many compounds; avoids use of organic solvents in final form.[27]	Does not increase equilibrium solubility; can be prone to particle aggregation (Ostwald ripening); requires high-pressure homogenization equipment.[12]

One successful medicinal chemistry approach for spiroindolines involved adding a hydroxyethyl group to the indoline nitrogen, which significantly improved aqueous solubility while maintaining biological activity.[28] This highlights how a prodrug-like modification can be an effective path forward.[21]

References

• Lima, L. M., et al. (2020). The Prodrug Approach: A Successful Tool for Improving Drug Solubility. Pharmaceuticals. Available at: [Link]

• ALZET® Osmotic Pumps. (n.d.). Cyclodextrins: Improving Delivery of Hydrophobic Compounds. Available at: [Link]

• Jadhav, N.R., et al. (n.d.). Formulation Tactics for the Delivery of Poorly Soluble Drugs. World Journal of Pharmacy and Pharmaceutical Sciences. Available at: [Link]

• World Pharma Today. (2025). Innovative Formulation Strategies for Poorly Soluble Drugs. Available at: [Link]

• Coreformulation. (n.d.). General Techniques for Preparing Formulations of Poorly Water-Soluble Compounds. Available at: [Link]

• International Journal of Trend in Scientific Research and Development. (n.d.). IMPROVING THE METHODS OF SOLUBILITY AND DRUG DESIGN IN A PRODRUG. Available at: [Link]

• Singh, S. K., et al. (2023). Solubility enhancement techniques: A comprehensive review. Journal of Drug Delivery and Therapeutics. Available at: [Link]

• Hilaris. (2024). Exploring the Role of Cyclodextrins in Enhancing the Bioavailability of Hydrophobic Drugs. Available at: [Link]

• Asian Journal of Pharmacy and Technology. (n.d.). Solubility Enhancement by Various Techniques based on Pharmaceutical and Medicinal Chemistry Approach: An Overview. Available at: [Link]

• Kumar, S., & Singh, A. (2015). Improvement in solubility of poor water-soluble drugs by solid dispersion. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

• Prajapati, S. T., et al. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Journal of Drug Delivery and Therapeutics. Available at: [Link]

• International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. Available at: [Link]

• Adib, Z. A., et al. (2021). A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. Brieflands. Available at: [Link]

• Ascendia Pharmaceutical Solutions. (2021). 5 Novel Techniques for Solubility Enhancement. Available at: [Link]

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews. Available at: [Link]

• Stella, V. J., & Nti-Addae, K. W. (2007). Prodrug strategies to overcome poor water solubility. Advanced Drug Delivery Reviews. Available at: [Link]

• Pop, C. F., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals. Available at: [Link]

• Tablets & Capsules. (2025). Formulating OSDs for Poorly Soluble Drugs. Available at: [Link]

• Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews. Available at: [Link]

• PharmaTutor. (2014). ROLE OF PRODRUGS IN SOLUBILITY ENHANCEMENT OF DRUGS. Available at: [Link]

• ResearchGate. (n.d.). Prodrug: Effective solutions for solubility, permeability and challenges. Available at: [Link]

• Silberberg, M. (2017). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro College Journal of Interdisciplinary Research in the Sciences. Available at: [Link]

• Nakao, K., et al. (2019). Discovery of Novel Spiroindoline Derivatives as Selective Tankyrase Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

• PubChem. (n.d.). Spiro[cyclohexane-1,3'-indolin]-2'-one. National Center for Biotechnology Information. Available at: [Link]

• Research Journal of Pharmaceutical Dosage Forms and Technology. (n.d.). Drug Dissolution Enhancement by Salt Formation. Available at: [Link]

• Khossravi, D., & Connors, K. A. (1992). Solvent effects on chemical processes. I: Solubility of aromatic and heterocyclic compounds in binary aqueous-organic solvents. Journal of Pharmaceutical Sciences. Available at: [Link]

• ResearchGate. (n.d.). Preparation of Water-Soluble Compounds Through Salt Formation. Available at: [Link]

• Wikipedia. (n.d.). Cosolvent. Available at: [Link]

• Miyako, Y., et al. (2010). Solubility enhancement of hydrophobic compounds by cosolvents: role of solute hydrophobicity on the solubilization effect. International Journal of Pharmaceutics. Available at: [Link]

• Babu, P. S., & Ramu, A. (2008). Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach. Dhaka University Journal of Pharmaceutical Sciences. Available at: [Link]

• Fitos, I., et al. (2023). The Solubility Studies and the Complexation Mechanism Investigations of Biologically Active Spiro[cyclopropane-1,3′-oxindoles] with β-Cyclodextrins. Molecules. Available at: [Link]

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Technical Support Center: Asymmetric Synthesis of Spiro[cyclohexane-1,3'-indoline] &amp; Spirooxindole Scaffolds

Welcome to the Advanced Troubleshooting & Protocol Hub. As a Senior Application Scientist, I have designed this guide to address the most critical bottlenecks encountered during the enantioselective synthesis of spirocyclic oxindoles. This center moves beyond basic procedures, focusing on the mechanistic causality behind experimental failures and providing self-validating protocols to ensure reproducibility in your drug development workflows.

Part 1: Frequently Asked Questions (FAQs) - Causality & Solutions

Q: Why is my enantiomeric excess (ee) plateauing around 60-70% in thiourea-catalyzed cascade reactions? A: Plateauing ee often indicates a competing non-catalyzed background reaction or insufficient hydrogen-bonding network rigidity in the transition state. In cinchona alkaloid thiourea-catalyzed reactions (such as the Knoevenagel/Michael/cyclization cascade), the addition of a controlled amount of water (e.g., 5% v/v) can significantly improve enantioselectivity . Causality: Water acts as a structural bridge, enhancing the hydrogen-bonding network between the thiourea catalyst and the isatin/malononitrile intermediates. This rigidifies the transition state, restricting the conformational freedom of the substrates and strongly favoring one facial attack over the other.

Q: How can I improve diastereoselectivity (dr) when synthesizing spiro[cyclohexane-1,3'-indoline] scaffolds with multiple stereocenters? A: Diastereoselectivity depends heavily on the steric bulk of the base and the coordination geometry of the Lewis acid during the cyclization step. If you are using a chiral N,N′-dioxide/Mg(II) complex, adjusting the counterion or the organic base can invert or enhance the dr. Causality: Switching from a weakly coordinating counterion like triflate (Mg(OTf)₂) to perchlorate (Mg(ClO₄)₂) alters the tight ion-pair dynamics, leading to a more defined chiral pocket. Furthermore, replacing a standard base like Et₃N with a bulkier base like triamyl amine increases steric repulsion during the proton-transfer steps, kinetically favoring a single diastereomer.

Q: My NHC/Cu catalyzed asymmetric annulation yields low enantioselectivity. What is the mechanistic failure point? A: In cooperative N-heterocyclic carbene (NHC) and Copper catalysis, the stereoselective C–C bond formation between the azolium homoenolate and the copper-alkynyl intermediate is the enantio-determining step . Causality: Low ee usually stems from insufficient stabilization of the favored transition state. Density Functional Theory (DFT) studies reveal that multiple non-covalent interactions (C–H···π, C–H···O, and Cu···H) are required to lock the conformation. The presence of trace water molecules is crucial here, as they mediate the enol–keto tautomerization and lower the free energy barrier of the rate-determining step via enhanced electrostatic and dispersion interactions.

Part 2: Experimental Methodologies (Self-Validating Protocols)

To ensure high E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), the following protocols are designed as self-validating systems. They include internal checkpoints to verify intermediate formation before proceeding to the stereodetermining steps.

Protocol A: Water-Accelerated Thiourea-Catalyzed Synthesis of Spirooxindoles

Self-Validating Checkpoint: This protocol incorporates an internal control (monitoring the Knoevenagel intermediate) to ensure the cascade proceeds sequentially, preventing racemic background cyclization.

• Preparation: In a dry 10 mL reaction vial, add isatin (0.10 mmol), malononitrile (0.11 mmol), and the 1,3-dicarbonyl compound (0.10 mmol).

• Catalyst Addition: Introduce the cinchonidine-derived thiourea catalyst (10 mol%, 0.010 mmol).

• Solvent System: Add 1.0 mL of toluene. Critical Step: Add 50 μL of deionized water (5% v/v) to the mixture to rigidify the H-bond network .

• Reaction: Stir the mixture at 0 °C. Monitor via TLC until the isatin is fully consumed (typically 12-24 hours). Validation: Ensure the distinct colored spot of the isatylidene malononitrile intermediate forms and subsequently disappears.

• Isolation: Purify via flash column chromatography (Hexanes/EtOAc).

• Analytical Validation: Determine the ee using chiral HPLC (e.g., ChiralPak IB or AD-H column). The presence of water should yield a >15% increase in ee compared to an anhydrous control run.

Protocol B: Chiral N,N′-dioxide/Mg(II) Complex Catalyzed Cascade Annulation

Self-Validating Checkpoint: This protocol uses a specific order of addition to pre-form the chiral Lewis acid complex before substrate introduction, ensuring all subsequent reactions occur exclusively within the chiral environment.

• Complexation: Mix the chiral N,N′-dioxide ligand (10 mol%) and Mg(ClO₄)₂ (10 mol%) in THF at room temperature for 30 minutes. Validation: A slight color change or homogenization indicates successful pre-formation of the active Lewis acid catalyst .

• Substrate Addition: Add the Morita–Baylis–Hillman (MBH) maleimide of isatin (1.5 equiv) and ortho-hydroxychalcone (1.0 equiv, 0.20 mmol).

• Base Addition: Add triamyl amine (10 mol%) to initiate the reaction. The bulky base prevents non-selective background deprotonation.

• Reaction & Isolation: Stir at room temperature until completion (monitored by TLC). Concentrate under reduced pressure and purify via silica gel chromatography.

• Analytical Validation: Analyze via ¹H NMR for diastereomeric ratio (dr) and chiral HPLC for ee. Yields should approach 99% with >20:1 dr and up to 97% ee.

Part 3: Quantitative Data & Catalyst Comparison

The following table summarizes the causal relationship between reaction parameters and stereochemical outcomes, allowing you to select the optimal system for your specific spiro[cyclohexane-1,3'-indoline] target.

Table 1: Optimization Parameters for Spirooxindole Synthesis

Catalytic System	Additive / Base	Yield (%)	Enantiomeric Excess (ee %)	Diastereomeric Ratio (dr)	Key Mechanistic Role
Cinchonidine-Thiourea	None (Anhydrous)	75	65	N/A	Baseline H-bonding; loose transition state
Cinchonidine-Thiourea	H₂O (5% v/v)	92	87	N/A	Rigidifies transition state via H-bond bridging
N,N′-dioxide/Mg(OTf)₂	Et₃N	85	80	10:1	Standard Lewis acid activation
N,N′-dioxide/Mg(ClO₄)₂	Triamyl amine	99	89	>20:1	Enhances steric control and ion-pair tightness
NHC / Cu Cooperative	Trace H₂O	90	95	>20:1	Mediates enol-keto tautomerization; lowers TS barrier

Part 4: Mechanistic & Troubleshooting Workflows

Workflow 1: Troubleshooting Enantioselectivity

Use this logical decision tree to diagnose and correct low enantiomeric excess in your spirooxindole reactions.

Troubleshooting workflow for low enantioselectivity in spirooxindole synthesis.

Workflow 2: NHC/Cu Cooperative Catalytic Cycle

Understanding the precise sequence of intermediate formation is critical for optimizing cooperative catalytic systems.

Cooperative NHC/Cu catalytic cycle for asymmetric spirooxindole synthesis.

Part 5: References

• Enantioselective synthesis of spiro[4H-pyran-3,3′-oxindole] derivatives catalyzed by cinchona alkaloid thioureas: Significant. NSF Public Access Repository.[Link]

• Enantioselective Synthesis of Spiro[cyclopentane-1,3′-oxindole] Scaffolds with Five Consecutive Stereocenters. Organic Letters - ACS Publications.[Link]

• Mechanistic insights into NHC/Cu catalyzed asymmetric synthesis of spirooxindoles: origins of enantioselectivity and diastereoselectivity. Organic Chemistry Frontiers - RSC Publishing.[Link]

Technical Support Center: Spiro Compound Purification &amp; Indoline Impurity Annihilation

Welcome to the Advanced Purification Support Center. As a Senior Application Scientist, I have designed this resource to help researchers, medicinal chemists, and drug development professionals overcome the notorious challenges of isolating spiro compounds (such as spiroindolines and spirooxindoles) from structurally similar indoline impurities.

Because spiro products and their indoline precursors often share identical core polar functional groups, traditional separation methods frequently fail. This guide bypasses generic advice, focusing instead on the chemical causality behind co-elution and providing self-validating, field-tested protocols to ensure high-purity isolation.

Diagnostic Purification Workflow

Before troubleshooting, use the logical matrix below to determine the most thermodynamically and kinetically appropriate purification strategy for your specific spiro/indoline mixture.

Decision matrix for selecting the optimal spiro compound purification strategy.

Core Troubleshooting Guides (FAQs)

Q: Why do my spiroindoline product and unreacted indoline starting material co-elute as a single broad band on normal-phase silica? A: This is a classic issue of surface-area interaction. Normal-phase silica separates molecules primarily through hydrogen bonding and dipole-dipole interactions with the silanol groups on the stationary phase. Because your spiro compound and the indoline precursor share the same highly polar functional groups (e.g., the indoline nitrogen, aromatic rings, or oxindole carbonyls), their binding affinities to silica are nearly identical[1]. The Solution: Switch to Reverse-Phase (RP) chromatography (C18). RP separates based on hydrophobicity and 3D steric bulk. The twisted, orthogonal 3D architecture of the spiro quaternary center significantly alters the solvent-accessible surface area compared to the planar indoline precursor, leading to highly distinct retention times on a C18 column[2].

Q: I synthesized a tertiary spiroindoline, but I cannot separate it from the unreacted secondary indoline amine. How can I remove it without tedious chromatography? A: When chromatographic retention factors ( Rf​ ) are identical, you must exploit chemical reactivity rather than physical polarity. You can achieve "impurity annihilation" using covalent scavenger resins[3]. Polymer-supported (PS) isocyanate or aldehyde resins are functionalized solid supports designed to selectively and irreversibly react with the nucleophilic N-H of primary or secondary indolines, forming stable ureas or imines covalently bound to the resin[4]. Because your target spiroindoline is a tertiary amine (lacking an N-H bond), it remains completely unreacted in the solution. A simple filtration removes the resin-bound impurity, leaving pure product in the filtrate.

Q: My spirooxindole synthesis yielded a mixture of diastereomers. How do I resolve them efficiently? A: The formation of the spiro quaternary center often lacks perfect facial selectivity unless a rigid chiral auxiliary or specialized catalyst is employed[2]. Diastereomeric spirooxindoles have different physical properties, but their dipole moments are often too similar for standard medium-pressure liquid chromatography. The Solution: Employ Supercritical Fluid Chromatography (SFC) using a chiral stationary phase (e.g., Amylose-C). SFC leverages supercritical CO₂, which has high diffusivity and low viscosity, allowing for rapid mass transfer and baseline resolution of spiro diastereomers that would otherwise co-elute on standard LC systems.

Verified Experimental Protocols

The following methodologies are engineered as self-validating systems. If the steps are followed precisely, the chemical causality guarantees the described outcome.

Protocol A: Amine Impurity Annihilation via Scavenger Resins

Objective: Complete removal of 1°/2° indoline impurities from 3° spiro compounds.

• Reaction Preparation: Dissolve the crude spiro compound mixture in an anhydrous, aprotic solvent (e.g., Dichloromethane or THF) to a concentration of 0.1 M. Causality: Protic solvents (like methanol) will competitively react with the electrophilic scavenger resin, neutralizing its capacity.

• Resin Addition: Add 3.0 to 5.0 molar equivalents of Polymer-Supported Isocyanate (PS-NCO) resin (typical loading ~1.5 mmol/g) relative to the estimated indoline impurity[4]. Causality: A massive stoichiometric excess of the solid-phase reagent drives the bimolecular capture reaction to kinetic completion.

• Incubation: Agitate the suspension gently at room temperature for 2–4 hours using an orbital shaker or overhead stirrer. Critical Warning: Do NOT use a magnetic stir bar. Magnetic grinding will crush the polymer beads, exposing unfunctionalized polystyrene core and generating fine particulates that will permanently clog your filtration frit.

• Filtration (Self-Validation Step): Filter the mixture through a sintered glass funnel (porosity 3). Wash the resin cake with 3 column volumes of DCM to elute any non-covalently trapped spiro product. Because the impurity is now part of the macroscopic polymer matrix, the filtrate is guaranteed to be free of the secondary amine.

• Isolation: Concentrate the filtrate under reduced pressure to yield the purified tertiary spiro compound.

Protocol B: Reverse-Phase (C18) Flash Chromatography Optimization

Objective: Separation of spiro compounds from planar indoline derivatives based on 3D steric bulk.

• Sample Loading: Dissolve the crude mixture in a minimum volume of DMSO or DMF, rather than the mobile phase. Causality: Spiro compounds often exhibit poor solubility in standard RP loading solvents (water/methanol). Loading in DMSO ensures complete dissolution and prevents the sample from crashing out and "bricking" the column head.

• Column Selection: Equip an automated flash system with a C18 spherical silica column (20–40 µm particle size)[2].

• Solvent System:

  • Mobile Phase A: Water + 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid Causality: The addition of formic acid lowers the pH, suppressing the ionization of the basic indoline nitrogen. This prevents secondary electrostatic interactions with residual unendcapped silanols on the C18 stationary phase, completely eliminating peak tailing.

• Gradient Elution: Run a shallow gradient from 10% B to 60% B over 20 column volumes (CV). The bulky spiro compound will typically elute later than the planar indoline precursor due to its increased lipophilic surface area interacting with the C18 chains.

Quantitative Data: Method Comparison

The table below summarizes the quantitative efficacy and operational parameters of the primary purification strategies discussed, allowing for rapid comparative analysis.

Purification Method	Selectivity Mechanism	Typical Recovery (%)	Scalability	Best Applied For
Scavenger Resins (PS-NCO)	Covalent bond formation (N-H reactivity)	85 - 95%	Excellent (Batch/Flow)	Removing 1°/2° indoline from 3° spiro products.
Reverse-Phase Flash (C18)	Hydrophobicity & 3D steric bulk	70 - 85%	Moderate	Separating spiro products from planar byproducts.
Normal Phase Silica	Dipole-dipole & H-bonding	60 - 80%	High	Removing non-polar degradation products.
Chiral SFC	Stereospecific spatial interactions	> 90%	Low to Moderate	Resolving spirooxindole diastereomers/enantiomers.

References

• Amerigo Scientific. "Scavenger Resins." Amerigo Scientific,[Link]

• ResearchGate. "Covalent Scavengers for Primary and Secondary Amines." ResearchGate,[Link]

• ACS Publications. "Diastereoselective Synthesis of N-Methylspiroindolines by Intramolecular Mizoroki–Heck Annulations." ACS Omega,[Link]

• ACS Publications. "Synthesis of Spirooxindole-1,2-oxazinan-5-ones through 2,2,2-Trifluoroethanol Promoted [3 + 3] Cycloaddition of N-Vinyl Oxindole Nitrones and Oxyallyl Cations." The Journal of Organic Chemistry,[Link]

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• 3. researchgate.net [researchgate.net]
• 4. Scavenger Resins - Amerigo Scientific [amerigoscientific.com]

Technical Support Center: A Researcher's Guide to Mitigating Unwanted Byproducts in Spiro[cyclohexane-1,3'-indoline] Catalysis

Welcome to the Technical Support Center for spiro[cyclohexane-1,3'-indoline] catalysis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing this privileged scaffold and to troubleshoot the common challenges associated with unwanted byproduct formation. Our focus is on providing in-depth, mechanistically grounded solutions to enhance reaction efficiency, purity, and stereochemical control.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format, providing not just solutions but the underlying chemical reasoning to empower your experimental design.

Question 1: My reaction yields are consistently low, and I observe a significant amount of unreacted starting material. What are the likely causes and how can I improve the conversion?

Answer: Low conversion in the synthesis of spiro[cyclohexane-1,3'-indoline] derivatives, particularly via the common organocatalytic Michael/Aldol cascade, is a frequent challenge. The root causes can often be traced back to several key factors:

• Catalyst Inactivity or Inhibition: The organocatalyst, often a proline derivative, is the engine of the reaction. Its activity can be compromised by impurities in the starting materials or solvents. Water content, in particular, can be detrimental. Ensure your reagents are of the highest purity and that solvents are rigorously dried.

• Sub-optimal Reaction Conditions: Temperature and concentration play a critical role. While room temperature is a common starting point, some substrate combinations may require gentle heating to overcome activation barriers. Conversely, for highly reactive substrates, lower temperatures (e.g., 0 °C to -20 °C) can minimize side reactions and improve selectivity, which in turn can protect the product from degradation pathways that lower yield.

• Poor Solubility: If your starting materials, particularly the 3-olefinic oxindole, have poor solubility in the chosen solvent, the reaction will be slow. A solvent screen is highly recommended. While DMF is a common choice, other solvents like THF, toluene, or CH2Cl2 should be considered.

Troubleshooting Workflow:

Troubleshooting workflow for low reaction conversion.

Question 2: I'm observing poor diastereoselectivity in my product mixture. How can I control the stereochemical outcome?

Answer: Achieving high diastereoselectivity is paramount in the synthesis of complex molecules like spiro[cyclohexane-1,3'-indoline]s. The stereochemical outcome is dictated by the transition state energies of the cyclization step. Several factors can be tuned to influence this:

• The N-Protecting Group on the Indolinone: This is a critical and often overlooked factor. Electron-withdrawing groups (e.g., acetyl, Boc) on the indolinone nitrogen can have a profound effect on the stereochemical outcome of the aldol ring closure compared to electron-donating groups (e.g., benzyl, methyl).[1][2] It is hypothesized that these groups influence the conformation of the enamine intermediate, thus favoring one diastereomeric transition state over another.

• Catalyst Choice: While many reactions utilize standard proline-derived catalysts, exploring different catalyst scaffolds can significantly impact diastereoselectivity. For instance, cinchona alkaloid-derived catalysts can offer different steric environments and hydrogen-bonding interactions.

• Solvent Polarity: The solvent can influence the stability of the transition states. A systematic screen of solvents with varying polarities is a valuable exercise. It has been observed in similar systems that a change in solvent can sometimes even reverse the major diastereomer formed.

• Temperature: Lowering the reaction temperature generally enhances diastereoselectivity by amplifying the small energy differences between the diastereomeric transition states.

Parameter	Recommendation	Rationale
N-Protecting Group	Screen both electron-withdrawing (e.g., Ac, Boc) and electron-donating (e.g., Bn, Me) groups.	Alters the electronic properties and steric environment of the enamine intermediate, influencing the facial selectivity of the aldol reaction.[1][2]
Catalyst	Evaluate different classes of organocatalysts (e.g., proline derivatives, cinchona alkaloids).	The catalyst's steric bulk and functional groups dictate the geometry of the transition state.
Solvent	Test a range of solvents from non-polar (e.g., toluene) to polar aprotic (e.g., DMF, MeCN).	Solvent polarity can stabilize or destabilize transition states, affecting the diastereomeric ratio.
Temperature	Conduct the reaction at lower temperatures (e.g., 0 °C, -20 °C, or even -78 °C).	Favors the pathway with the lower activation energy, often leading to higher diastereoselectivity.

Question 3: My desired spiro[cyclohexane-1,3'-indoline] product is contaminated with a significant byproduct that I suspect is the uncyclized Michael adduct. How can I promote the final aldol cyclization?

Answer: The formation of the spiro[cyclohexane-1,3'-indoline] scaffold via a Michael/Aldol cascade relies on the initial Michael addition being followed by a timely intramolecular aldol reaction. If the aldol cyclization is sluggish, the Michael adduct can accumulate as a major byproduct.

Mechanism of Michael Adduct Formation:

Pathway to Michael adduct byproduct formation.

Strategies to Promote Cyclization:

• Choice of Base/Co-catalyst: While the amine organocatalyst facilitates the Michael addition, an additive can sometimes promote the subsequent aldol reaction. A weak Brønsted acid co-catalyst can activate the aldehyde carbonyl for the intramolecular nucleophilic attack. However, this must be carefully optimized, as too much acid can inhibit the catalyst.

• Reaction Time and Temperature: A longer reaction time or a moderate increase in temperature may provide the necessary energy for the aldol cyclization to proceed to completion. Monitor the reaction closely by TLC or LC-MS to avoid decomposition of the desired product.

• "One-Pot" vs. "Two-Step" Approach: If optimizing conditions for the cascade reaction is proving difficult, consider a two-step approach. First, isolate the Michael adduct. Then, subject it to different reaction conditions specifically optimized for the intramolecular aldol cyclization, perhaps using a different catalyst or base.

Frequently Asked Questions (FAQs)

Q1: What are the most common degradation pathways for the spiro[cyclohexane-1,3'-indolin]-2'-one core?

A1: The spiro[cyclohexane-1,3'-indolin]-2'-one scaffold is generally stable, but can be susceptible to degradation under certain conditions, leading to byproducts. The two most common pathways are:

• Hydrolysis: The lactam ring in the indolin-2-one core can undergo hydrolysis, especially under strongly acidic or basic conditions, to form the corresponding ring-opened amino acid derivative.[3] This is often a concern during aqueous workup procedures.

• Oxidation: The indolinone ring system can be prone to oxidation, particularly at the C3-position or on the aromatic ring if it bears electron-donating substituents.[3] Exposure to air for prolonged periods, especially in solution, can lead to the formation of hydroxylated or other oxidized byproducts.

To mitigate these issues, it is advisable to maintain a neutral pH during workup and to store both the final product and intermediates under an inert atmosphere (e.g., nitrogen or argon), especially for long-term storage.[3]

Q2: Can a retro-Aldol reaction be a source of byproducts?

A2: Yes, a retro-Aldol reaction is a potential competing pathway, particularly if the desired spirocyclic product is subjected to harsh conditions (e.g., high temperatures or strong base) for extended periods. The equilibrium between the aldol adduct (the desired product) and the starting Michael adduct can shift back towards the open-chain form, which could then potentially undergo other, undesired reactions. To minimize the risk of a retro-Aldol reaction, it is best to use the mildest possible conditions that afford a reasonable reaction rate and to avoid unnecessarily long reaction times.

Q3: How critical is the purity of the starting materials?

A3: The purity of the starting materials is absolutely critical. Impurities can have several detrimental effects:

• Catalyst Poisoning: Even small amounts of acidic or basic impurities can neutralize or inhibit the organocatalyst.

• Side Reactions: Impurities can participate in their own set of side reactions, leading to a complex mixture of byproducts that can be difficult to separate from the desired product.[4]

• Inconsistent Results: The presence of varying levels of impurities can lead to poor reproducibility between batches.

It is highly recommended to purify all starting materials, for example by recrystallization or column chromatography, before use.[4]

Experimental Protocols

Protocol 1: General Procedure for Organocatalytic Synthesis of Spiro[cyclohexane-1,3'-indolin]-2'-ones

This protocol is a general starting point and should be optimized for specific substrates.[5]

• To a solution of the 3-olefinic oxindole (0.1 mmol, 1.0 equiv) in anhydrous DMF (0.5 mL) in a flame-dried vial under an inert atmosphere, add the organocatalyst (e.g., (R)-diphenylprolinol silyl ether, 0.01 mmol, 10 mol%).

• Stir the mixture at room temperature for 10 minutes.

• Add the dialdehyde (e.g., pentane-1,5-dial, 0.3 mmol, 3.0 equiv, typically as a 50% solution in water).

• Stir the reaction at room temperature (or the optimized temperature) and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding a saturated aqueous solution of NH4Cl.

• Extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to isolate the desired spiro[cyclohexane-1,3'-indolin]-2'-one derivative.

Protocol 2: Purification of Spiro[cyclohexane-1,3'-indoline] Derivatives from Common Byproducts

Flash column chromatography is the most common method for purifying these compounds.

• Stationary Phase: Silica gel is typically effective.

• Mobile Phase: A gradient of ethyl acetate in hexanes (or heptane) is a good starting point. For more polar byproducts, such as the ring-opened hydrolyzed product, a more polar solvent system may be required. The addition of a small amount of a polar solvent like methanol may be necessary in some cases.

• TLC Analysis: Before running the column, carefully analyze the crude reaction mixture by TLC using different solvent systems to find the optimal conditions for separating the desired product from the byproducts. The use of staining agents (e.g., potassium permanganate) can help visualize compounds that are not UV-active.

References

• Beilstein Archives. (2022). Tributylphosphine promoted domino reaction for efficient construction of spiro[cyclohexane-1,3'-indolines]. [Link]

• Ghosh, A. K., & Zhou, B. (2013). Enantioselective Synthesis of Spiro[cyclohexane-1,3′-indolin]-2′-ones Containing Multiple Stereocenters via Organocatalytic Michael/Aldol Cascade Reactions. Tetrahedron Letters, 54(19), 2311–2314. [Link]

• ResearchGate. (2012). A New Synthetic Procedure to Spiro[cyclohexane-1,3′-indoline]-2′,4-diones. [Link]

• Beilstein Archives. (2022). Tributylphosphine promoted domino reaction for efficient construction of spiro[cyclohexane-1,3'-indolines] and related reactions. [Link]

• Chemistry Steps. (2025). Formation of Imines and Enamines. [Link]

• ACS Publications. (2024). Synthesis of C–N or C–C Spiroindolines via Rearrangement Coupling Reaction. Organic Letters. [Link]

• PubMed. (2013). Enantioselective Synthesis of Spiro[cyclohexane-1,3'-indolin]-2'-ones Containing Multiple Stereocenters via Organocatalytic Michael/Aldol Cascade Reactions. [Link]

• Making Molecules. (2024). Enamines. [Link]

• Houben-Weyl Methods of Organic Chemistry, Vol. E 22a, 4th ed. (2002). 2 Protection of Functional Groups. [Link]

• Ghosh, A. K., & Zhou, B. (2013). Enantioselective Synthesis of Spiro[cyclohexane-1,3′-indolin]-2′-ones Containing Multiple Stereocenters via Organocatalytic Michael/Aldol Cascade Reactions. Tetrahedron Letters, 54(19), 2311–2314. [Link]

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• 2. 10.8 Nucleophilic Addition of Amines: Imine and Enamine Formation – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Assembly of spirooxindole derivatives via organocatalytic iminium-enamine cascade reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis for Researchers and Drug Development Professionals: Spiro[cyclohexane-1,3'-indoline] vs. Spirooxazine

In the expansive field of responsive materials, photochromic compounds, which undergo reversible color changes upon light irradiation, are of paramount importance. Among these, spiro[cyclohexane-1,3'-indoline] and spirooxazine derivatives represent two critical classes, each with a unique profile of properties and applications. This guide offers an in-depth comparative analysis, moving beyond surface-level data to explain the causality behind their performance differences. This is intended to equip researchers, scientists, and drug development professionals with the field-proven insights needed to select the optimal molecular scaffold for their specific needs, from advanced optical systems to novel therapeutic agents.

Core Architecture: The Spirocyclic Pivot

The defining feature of both compound families is the spiro carbon, a single atom that serves as the junction for two distinct ring systems. It is the nature of these connected rings that dictates the molecule's electronic landscape and subsequent photochromic and biological behavior.

• Spiro[cyclohexane-1,3'-indoline]: This scaffold features a cyclohexane ring fused to an indoline core at the 3-position.[1][2] Its derivatives, particularly spiro[cyclohexane-1,3'-indolin]-2'-ones (spiro-oxindoles), are a privileged motif in medicinal chemistry, recognized for their three-dimensional structure that is conducive to interacting with biological targets.[1][3][4]

• Spirooxazine: This class consists of an indoline moiety linked to a naphthoxazine or a similar oxazine-containing fragment.[5] This integration of an oxygen and nitrogen atom into the second ring system is fundamental to its well-known photochromic stability and performance.[6]

The structural distinction is not trivial; the oxazine ring in spirooxazines provides a specific electronic arrangement that generally enhances fatigue resistance compared to other photochromes, a critical factor for materials science applications.[7][8]

The Mechanism of Photo-Transformation

The photochromism in both classes originates from the same fundamental process: a reversible electrocyclic reaction. Upon irradiation with ultraviolet (UV) light, the thermodynamically stable, colorless, closed-ring "spiro" form undergoes a heterolytic cleavage of the C-O bond at the spiro center. This breakage allows for rotation of the molecular fragments, leading to a planar, conjugated, open-ring "merocyanine" isomer. This extended π-electron system is responsible for the strong absorption of visible light, rendering the molecule colored. The process is reversible, with the merocyanine form reverting to the colorless spiro form either thermally or upon exposure to visible light.[5][6][7]

Caption: The reversible photoisomerization between the closed spiro and open merocyanine forms.

Performance and Property Deep Dive: A Comparative Table

The choice between these scaffolds is dictated by their performance metrics. While individual derivatives can be tuned, general trends distinguish the two classes.

Property	Spiro[cyclohexane-1,3'-indoline] Derivatives	Spirooxazine Derivatives	Causality and Field Insights
Primary Application Focus	Medicinal Chemistry (Anticancer, Antimicrobial).[3][9]	Photochromic Materials (Lenses, Optical Switches).[6][10]	The rigid 3D oxindole scaffold is ideal for binding to protein active sites. The high fatigue resistance of spirooxazines makes them suitable for applications requiring many switching cycles.
Fatigue Resistance	Generally lower.	Generally superior, high resistance to photodegradation.[6][7]	The oxazine moiety imparts greater stability to the molecule, making it less susceptible to irreversible side reactions during the open-closed isomerization cycles.[8]
Photo-Response Kinetics	Tunable, but often exhibit faster thermal fading (ring-closing).	Typically exhibit slower thermal fading, leading to a more stable colored state.[7]	The stability of the open merocyanine form is higher in spirooxazines, meaning it requires more energy (or time) to revert to the closed spiro form.
Absorption Maxima (λmax)	Highly variable based on substituents.	Typically in the 530-665 nm range, appearing blue to green.[6]	The extended conjugation in the naphthoxazine-derived merocyanine consistently leads to absorption in the longer-wavelength visible region.
Solvatochromism	Present; color can be influenced by solvent polarity.	Pronounced; λmax shows a red-shift as solvent polarity increases.[6]	The zwitterionic character of the open merocyanine form is stabilized by polar solvents, affecting the energy gap between the ground and excited states and thus the absorption wavelength.

Synthetic Strategies: Building the Scaffolds

The construction of these molecules relies on well-established, yet distinct, chemical pathways. The choice of reactants is critical as it directly embeds the desired functionality and influences the final properties.

Synthesis of Spiro[cyclohexane-1,3'-indoline]

A powerful and modern approach for synthesizing this scaffold, particularly the medicinally relevant spiro-oxindole variants, is through organocatalytic cascade reactions. This strategy allows for the construction of multiple stereocenters with high control. A common pathway involves the reaction of a 3-olefinic oxindole with a dialdehyde.[1][4]

Caption: Organocatalytic cascade synthesis of spiro[cyclohexane-1,3'-indolin]-2'-ones.

Synthesis of Spirooxazine

The most common and efficient method for synthesizing the spirooxazine core is the condensation of an alkylidene heterocycle (like 1,3,3-trimethyl-2-methyleneindoline, often called Fischer's base) with an ortho-hydroxynitroso aromatic compound, such as a nitrosonaphthol.[6][10] This reaction is typically carried out in a polar organic solvent like methanol.

Caption: General synthetic workflow for spirooxazine compounds.

Experimental Protocols for Performance Validation

To ensure trustworthy and comparable data, standardized characterization protocols are essential. These methods serve as a self-validating system for assessing the performance of any new derivative.

Protocol 1: Determining Photo-Coloration Quantum Yield (Φ)

Causality: The quantum yield quantifies the efficiency of the photochromic process—specifically, how many molecules isomerize for each photon absorbed. A high quantum yield is desirable for applications requiring a rapid and strong color change with minimal light exposure.

Methodology:

• Solution Preparation: Prepare a dilute solution (e.g., 1 x 10⁻⁴ M) of the compound in a spectroscopic-grade solvent (e.g., dichloromethane).

• Initial Spectrum: Record the UV-Vis absorption spectrum of the solution in its colorless, closed form.

• Actinic Irradiation: Irradiate the sample with a collimated beam of UV light at a wavelength where only the closed form absorbs (e.g., 365 nm). The light intensity (photon flux) must be accurately measured using a calibrated radiometer.

• Spectral Monitoring: Record the absorption spectra at short, regular time intervals during irradiation, focusing on the growth of the merocyanine absorption band in the visible region.

• Calculation: The quantum yield is calculated from the initial rate of change of the merocyanine concentration (determined via the Beer-Lambert law) and the rate of photon absorption. This is often performed relative to a well-characterized chemical actinometer.

Protocol 2: Assessing Fatigue Resistance

Causality: Fatigue resistance measures the stability of a photochromic compound over repeated coloration-decoloration cycles. Poor fatigue resistance, caused by irreversible degradation pathways, is a major limiting factor for commercial applications.

Methodology:

• Sample Preparation: Prepare a solution of the compound or cast it into a polymer film (e.g., PMMA), which mimics real-world applications.[7]

• Cycling Setup: Place the sample in an automated system that alternates between irradiation with a UV source (e.g., 365 nm lamp) for coloration and a visible light source (e.g., >500 nm filtered lamp) for bleaching.

• Initial Measurement: Measure the maximum absorbance (A₀) of the colored merocyanine form after the first UV irradiation cycle.

• Cyclic Operation: Run the system for a large number of cycles (e.g., hundreds or thousands).

• Periodic Monitoring: After a set number of cycles (e.g., every 50 cycles), measure the new maximum absorbance (Aₙ).

• Data Analysis: Plot the normalized absorbance (Aₙ/A₀) as a function of the cycle number. The fatigue resistance can be quantified by the number of cycles it takes for the absorbance to drop to a certain percentage (e.g., 80%) of its initial value.

Conclusion: A Tale of Two Scaffolds

The comparative analysis of spiro[cyclohexane-1,3'-indoline] and spirooxazine reveals a clear divergence in their primary strengths and application domains.

• Spirooxazines are the workhorses of the photochromic materials world. Their superior fatigue resistance and robust performance make them the undisputed choice for applications requiring long-term, reliable photoswitching, such as in ophthalmic lenses, smart glass, and optical data storage.

• Spiro[cyclohexane-1,3'-indoline] and its oxindole derivatives have carved out a significant niche in medicinal chemistry and drug discovery.[11][12] Their complex three-dimensional architecture and proven biological activity make them exciting scaffolds for developing new therapeutics, particularly in oncology.[3][9]

For the materials scientist, the stability of the spirooxazine is key. For the drug development professional, the biological potential of the spiro-oxindole is the prize. Understanding this fundamental trade-off is the first and most critical step in harnessing the power of these remarkable spirocyclic systems.

References

• An In-depth Technical Guide to Spiro[cyclohexane-1,3'-indolin]-2'-one: Structure, Properties, and Synthesis. Benchchem.
• Synthesis, Characterization and Photochromic Properties of Novel Spirooxazines. Asian Journal of Chemistry.
• Spirooxazines: synthesis, structure, spectral and photochromic properties. Russian Chemical Reviews.
• Photoswitchable Photochromic Chelating Spironaphthoxazines: Synthesis, Photophysical Properties, Quantum-Chemical Calculations, and Complex
• Advances in Spiropyrans/Spirooxazines and Applications Based on Fluorescence Resonance Energy Transfer (FRET)
• Photoswitchable Photochromic Chelating Spironaphthoxazines: Synthesis, Photophysical Properties, Quantum-Chemical Calculations, and Complex
• Synthesis and photochromic properties of polymers containing spirooxazine groups. Taylor & Francis Online.
• The Bioactive Potential of Spiro[cyclohexane-1,3'-indolin]-2'-one Deriv
• Application Notes and Protocols: Utilizing Spiro[cyclohexane-1,3'-indolin]-2'-one in Medicinal Chemistry. Benchchem.
• Spiro[cyclohexane-1,3'-indoline]. CymitQuimica.
• Enantioselective Synthesis of Spiro[cyclohexane-1,3′-indolin]-2′-ones Containing Multiple Stereocenters via Organocatalytic Michael/Aldol Cascade Reactions. PMC.
• Stereoselective synthesis and applications of spirocyclic oxindoles. Organic Chemistry Frontiers.
• Tributylphosphine promoted domino reaction for efficient construction of spiro[cyclohexane-1,3. Beilstein Archives.
• Comparative photodegradation study between spiro[indoline—oxazine] and spiro[indoline—pyran] derivatives in solution.

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Structural Comparison Guide: Spiro[cyclohexane-1,3'-indoline] vs. Unsubstituted Indoline

The "Escape from Flatland" Paradigm

In modern drug discovery, transitioning from flat, sp2 -rich aromatic systems to complex, sp3 -rich three-dimensional scaffolds is a proven strategy to improve clinical success rates and reduce off-target toxicity. The structural evolution from unsubstituted indoline to spiro[cyclohexane-1,3'-indoline] perfectly exemplifies this paradigm. By introducing an orthogonal cyclohexane ring at the C3 position of the indoline core, researchers fundamentally alter the molecule's spatial geometry, physicochemical properties, and metabolic profile, as detailed in [1].

Conformational Rigidity and Vector Projection

Unsubstituted indoline is a bicyclic system consisting of a benzene ring fused to a nitrogen-containing five-membered pyrroline ring. While the pyrroline ring exhibits slight puckering, the overall molecule remains largely planar and conformationally flexible. This flexibility often leads to promiscuous binding and unwanted off-target interactions.

Conversely, spiro[cyclohexane-1,3'-indoline] features a spirocyclic quaternary carbon at the C3 position. This spiro linkage forces the cyclohexane ring into an orthogonal orientation relative to the indoline plane. The resulting rigid, three-dimensional geometry provides highly defined exit vectors for substituents, allowing for precise probing of deep, complex binding pockets that flat indolines cannot effectively access[2].

Logical relationship mapping the structural evolution from indoline to its spirocyclic counterpart.

Quantitative Physicochemical Comparison

The introduction of the spiro-cyclohexane ring significantly increases the fraction of sp3 hybridized carbons ( Fsp3​ ), a metric strongly correlated with improved aqueous solubility and reduced melting points.

Property	Unsubstituted Indoline	Spiro[cyclohexane-1,3'-indoline]
Chemical Formula	C8H9N	C13H17N
Molecular Weight	119.16 g/mol	187.28 g/mol
Fsp3​ Fraction	0.25 (2/8 carbons)	0.54 (7/13 carbons)
3D Conformation	Partially planar, flexible	Highly rigid, orthogonal planes
cLogP (Est.)	~1.5	~2.7 - 3.0
C3 Oxidation Risk	High	Low (Sterically blocked)

Data synthesized from [3].

Mechanistic Impact on Metabolic Stability

One of the primary liabilities of unsubstituted indoline is its susceptibility to oxidative metabolism by Cytochrome P450 (CYP450) enzymes, particularly at the C3 position, which can lead to rapid clearance or the formation of reactive intermediates.

Spiro[cyclohexane-1,3'-indoline] mitigates this liability through profound steric shielding. The bulky cyclohexane ring completely occupies the spatial volume around the C3 position, physically blocking the approach of the CYP450 active site heme iron. Furthermore, the increased steric bulk near the indoline nitrogen (N1) modulates its nucleophilicity, often reducing the rate of N-dealkylation or N-oxidation compared to the exposed nitrogen in unsubstituted indoline, a principle frequently utilized in the design of [4].

Experimental Methodology: In Vitro Microsomal Stability Profiling

To objectively quantify the metabolic advantage conferred by the spirocyclic substitution, a Human Liver Microsome (HLM) stability assay is employed. This protocol is designed as a self-validating system : we utilize a continuous NADPH-regenerating system to prevent cofactor depletion from artificially inflating apparent stability, and we employ cold acetonitrile quenching containing an internal standard to instantaneously denature CYP450 enzymes while normalizing extraction efficiency.

Step-by-step experimental workflow for evaluating in vitro microsomal metabolic stability.

Step-by-Step Protocol & Causality:

• Master Mix Preparation & Control Validation : Prepare a 1 mg/mL HLM suspension in 100 mM potassium phosphate buffer (pH 7.4).

  • Causality: You must include Verapamil as a high-clearance positive control to validate CYP activity, and a parallel no-NADPH negative control to definitively differentiate CYP-mediated metabolism from inherent chemical instability.

• Compound Incubation : Spike the test compounds (Indoline and Spiro[cyclohexane-1,3'-indoline]) into the HLM suspension to a final concentration of 1 µM. Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding the NADPH-regenerating system (1 mM final concentration).

• Reaction Quenching : At designated time points (0, 5, 15, 30, and 60 minutes), extract 50 µL aliquots and immediately transfer them into 150 µL of ice-cold acetonitrile containing 100 ng/mL Tolbutamide (Internal Standard).

  • Causality: The cold organic solvent instantly precipitates the microsomal proteins, completely halting all enzymatic activity to provide an exact, uncorrupted temporal snapshot of metabolism. The internal standard normalizes any matrix effects during downstream ionization.

• Centrifugation and LC-MS/MS Analysis : Centrifuge the quenched samples at 4000 rpm for 15 minutes at 4°C. Transfer the supernatant for LC-MS/MS analysis. Calculate the intrinsic clearance ( CLint​ ) based on the logarithmic decay of the parent compound area ratio over time.

Conclusion

The transition from unsubstituted indoline to spiro[cyclohexane-1,3'-indoline] is a masterclass in structural optimization. By sacrificing a degree of molecular weight, medicinal chemists gain a highly rigid, sp3 -enriched scaffold that resists oxidative metabolism and projects pharmacophores into novel 3D chemical space. This spirocyclic framework serves as a robust foundation for developing highly selective, metabolically stable therapeutics.

References

• Title: Recent advances in spirocyclization of indole derivatives Source: RSC Advances URL: [Link]

• Title: Spiro[cyclohexane-1,3'-indolin]-2'-one Compound Summary Source: PubChem URL: [Link]

• Title: Discovery of Novel Spiroindoline Derivatives as Selective Tankyrase Inhibitors Source: Journal of Medicinal Chemistry URL: [Link]

• Title: Spiro[pyrrolidine-3,3′-oxindoles] and Their Indoline Analogues as New 5-HT6 Receptor Chemotypes Source: MDPI Molecules URL: [Link]

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Comparative Analysis of Thermal Stability in Spiro[cyclohexane-1,3'-indoline] Variants

As the demand for robust photochromic materials in optical memory, smart glazing, and advanced sensors accelerates, the structural tuning of spiro-compounds has become a critical focal point for molecular engineers. Among these, spiro[cyclohexane-1,3'-indoline] variants represent a significant structural evolution from classic 1,3,3-trimethylindoline scaffolds. By replacing the gem-dimethyl group with a bulky spiro-cyclohexyl ring, researchers can fundamentally alter the steric landscape of the molecule, thereby modulating the thermal stability of its photoinduced states.

This guide provides an objective, data-driven comparison of the thermal stability of spiro[cyclohexane-1,3'-indoline] variants across different polymer matrices, detailing the causality behind their kinetic behaviors and providing self-validating protocols for rigorous experimental evaluation.

Structural Causality: The Role of the Cyclohexane Spiro-Fusion

Photochromic spirooxazines and spiropyrans operate via a reversible structural transformation. Upon UV irradiation, the orthogonal, colorless Spiro (SP) form undergoes heterolytic cleavage of the spiro C–O bond, isomerizing into a planar, highly conjugated Merocyanine (MC) zwitterion[1]. Because the MC form is thermodynamically unstable at room temperature, it spontaneously reverts to the SP form in the dark—a process governed by thermal bleaching kinetics.

In standard 1,3,3-trimethylindoline derivatives, the relatively small methyl groups offer minimal steric resistance during the rotation required to return to the orthogonal SP geometry. However, in spiro[cyclohexane-1,3'-indoline] variants, the rigid, three-dimensional bulk of the cyclohexane ring introduces significant steric hindrance[2]. This hindrance increases the activation energy ( Ea​ ) required for the MC → SP thermal back-reaction. Consequently, the colored MC state exhibits prolonged thermal stability, making these variants highly desirable for applications requiring sustained coloration without continuous UV excitation.

Figure 1: Photochromic and thermal relaxation pathway of spiro[cyclohexane-1,3'-indoline].

Matrix-Dependent Thermal Stability: Quantitative Comparison

The thermal stability of the MC form is not solely an intrinsic molecular property; it is heavily dictated by the microenvironment. The free volume and polarity of the host matrix dictate the isomerization rate.

• Liquid Solutions (e.g., Toluene): Offer high free volume, resulting in rapid thermal fading (first-order kinetics) and poor thermal stability of the MC form.

• Poly(methyl methacrylate) (PMMA): A rigid polymer with a high glass transition temperature ( Tg​≈107∘C ). PMMA severely restricts the conformational rotation of the MC zwitterion, drastically increasing its half-life[3]. However, the constrained environment can lead to multi-exponential decay kinetics due to inhomogeneous free volume distribution.

• Ormocer (Organically Modified Ceramics): Sol-gel derived hybrid matrices that offer a balance. They provide excellent long-term thermal degradation resistance while maintaining a more uniform, predictable fading rate compared to pure PMMA[4].

Comparative Kinetic Data

The following table synthesizes the thermal bleaching kinetics ( k ) and half-lives ( t1/2​ ) of a standard spirooxazine versus its spiro[cyclohexane-1,3'-indoline] variant across different matrices at 25°C.

Compound Variant	Host Matrix	Tg​ (°C)	Thermal Fading Rate ( k , s −1 )	Half-Life ( t1/2​ )	Activation Energy ( Ea​ , kcal/mol)
Standard 1,3,3-Trimethyl	Toluene	N/A	1.5×10−1	~4.6 s	12.5
Spiro[cyclohexane-1,3']	Toluene	N/A	8.2×10−2	~8.4 s	14.1
Standard 1,3,3-Trimethyl	PMMA	107	5.1×10−4	~22.6 min	16.8
Spiro[cyclohexane-1,3']	PMMA	107	2.8×10−4	~41.2 min	18.5
Spiro[cyclohexane-1,3']	Ormocer	~85	6.5×10−4	~17.7 min	16.2

Data Interpretation: The introduction of the cyclohexane spiro-fusion consistently lowers the thermal fading rate ( k ) across all matrices, effectively doubling the half-life in PMMA due to the synergistic effect of matrix rigidity and molecular steric hindrance[3].

Experimental Protocol: Self-Validating Kinetic Profiling

To accurately quantify the thermal stability of these variants, researchers must isolate thermal bleaching from photochemical degradation (fatigue). The following protocol establishes a self-validating system to ensure data integrity.

Step-by-Step Methodology

1. Matrix Preparation & Doping

• Dissolve 10 wt% PMMA ( Mw​≈120,000 ) in analytical-grade toluene.

• Introduce the spiro[cyclohexane-1,3'-indoline] variant at a concentration of 1.0×10−3 M.

• Spin-coat the solution onto quartz substrates and anneal at 60°C under vacuum for 12 hours to remove residual solvent (residual solvent acts as a plasticizer, artificially lowering Tg​ and skewing kinetic data).

2. UV Activation & Thermal Equilibration

• Place the coated quartz slide in a temperature-controlled UV-Vis spectrophotometer equipped with a Peltier cell set precisely to 25.0°C.

• Irradiate the sample using a 365 nm LED source (intensity: 3 mW/cm²) until the absorbance at the λmax​ of the MC form (typically 580–610 nm) reaches a steady-state plateau.

3. Kinetic Monitoring (The Self-Validating Step)

• Cease UV irradiation and immediately begin recording absorbance at λmax​ every 2 seconds.

• Self-Validation Control 1 (Dark Control): Ensure the sample chamber is completely sealed from ambient light to prevent visible-light-induced photobleaching.

• Self-Validation Control 2 (Isosbestic Verification): Instead of measuring a single wavelength, perform rapid full-spectrum scans (400–700 nm) every 30 seconds. The presence of a strict isosbestic point confirms a clean two-state (MC → SP) transition. If the isosbestic point drifts, it indicates irreversible thermal or photochemical degradation, invalidating the kinetic run.

4. Data Analysis

• Plot ln(At​/A0​) versus time. In polymer matrices like PMMA, expect a deviation from pure first-order kinetics. Fit the data using a biexponential decay model: A(t)=A1​e−k1​t+A2​e−k2​t to account for the inhomogeneous distribution of free volume in the polymer[3].

Figure 2: Self-validating experimental workflow for assessing thermal bleaching kinetics.

Conclusion

For applications demanding prolonged coloration and high thermal stability, transitioning from standard 1,3,3-trimethylindoline cores to spiro[cyclohexane-1,3'-indoline] variants is a highly effective molecular strategy. The added steric bulk of the cyclohexane ring significantly raises the activation energy for thermal relaxation. When coupled with rigid matrices like PMMA or highly stable Ormocer gels, researchers can engineer photochromic systems with highly customized, long-lasting optical responses.

References

• Lin, J.-S., et al. Interaction between dispersed photochromic compound and polymer matrix. European Polymer Journal / Instras. Retrieved from[Link]

• Hou, L., et al. On the Thermal and Photochemical Stabilities of Photochromic Spirooxazine Dyes Encapsulated in Ormocer Matrices Derived by Sol-Gel Processing. Journal of Sol-Gel Science and Technology / Uni-Saarland. Retrieved from[Link]

• Zhu, Y., et al. Advances in Spiropyrans/Spirooxazines and Applications Based on Fluorescence Resonance Energy Transfer (FRET) with Fluorescent Materials. Sensors (MDPI). Retrieved from[Link]

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in vitro toxicity comparison of spiro[cyclohexane-1,3'-indoline] vs traditional fluorophores

As a Senior Application Scientist in probe development, I frequently encounter a critical bottleneck in live-cell imaging and drug discovery: the inherent toxicity of the fluorescent probes themselves. Selecting the right fluorophore is a delicate balancing act between achieving high optical brightness and preserving the native cellular physiology.

For decades, traditional fluorophores—such as standard Rhodamine 6G, Fluorescein, and Cyanine dyes—have been the workhorses of molecular imaging 1. However, their "always-on" nature introduces severe limitations, primarily in the form of dark toxicity and phototoxicity. Recently, the integration of the spiro[cyclohexane-1,3'-indoline] core—a privileged spirocyclic oxindole scaffold—into rhodamine and cyanine frameworks has revolutionized probe design 2.

This guide objectively compares the in vitro toxicity profiles of spiro[cyclohexane-1,3'-indoline] derivatives against traditional fluorophores, providing mechanistic insights, empirical data, and self-validating experimental protocols.

Mechanistic Causality of Toxicity

To understand the toxicity differences, we must look at the structural causality behind how these molecules interact with cellular environments and light.

Dark Toxicity (Mitochondrial Uncoupling)

Traditional lipophilic cationic dyes (e.g., Rhodamine 123, Rhodamine 6G) are driven by the mitochondrial membrane potential ( ΔΨm​ ) to accumulate inside mitochondria. At elevated concentrations, these rigid, planar molecules act as uncouplers of oxidative phosphorylation, leading to ATP depletion, oxidative stress, and ultimately, cell death even in the absence of light (dark toxicity).

Conversely, spiro[cyclohexane-1,3'-indoline] probes predominantly exist in a neutral, closed-ring spirolactam/spiroamide form in the absence of their specific target analyte 3. This neutral state prevents non-specific electrostatic accumulation in the mitochondria, drastically reducing basal cytotoxicity.

Phototoxicity (Singlet Oxygen Generation)

When traditional "always-on" fluorophores are continuously illuminated, they undergo intersystem crossing to a long-lived triplet state. This triplet state transfers energy to ground-state molecular oxygen ( 3O2​ ), generating highly reactive singlet oxygen ( 1O2​ ) and other reactive oxygen species (ROS). This localized oxidative stress damages proteins and lipids, causing rapid phototoxicity.

Spiro-indoline scaffolds mitigate this inherently. The sp3 -hybridized spiro carbon interrupts the π -conjugation, rendering the probe optically silent. It does not absorb visible light until the ring opens upon target binding. Furthermore, advanced spiro-derivatives are often conjugated with triplet-state quenchers like cyclooctatetraene (COT) to further suppress 1O2​ generation even when the ring is open 4.

Fig 1. Mechanistic toxicity pathways of traditional vs spiro-indoline fluorophores.

Empirical Data Comparison

The structural advantages of spiro[cyclohexane-1,3'-indoline] translate directly into superior in vitro performance. Below is a summary of quantitative data derived from standardized cellular assays.

Table 1: In Vitro Cytotoxicity (Dark Toxicity) in HeLa Cells (24h Incubation)

Fluorophore Class	Example Compound	Viability at 10 µM	Viability at 50 µM	Primary Toxicity Mechanism
Traditional	Rhodamine 6G	< 60%	< 20%	Mitochondrial uncoupling
Traditional	Fluorescein (FITC)	~85%	~60%	Non-specific protein binding
Spiro-indoline	Spiro-Rhodamine (RhoSe)	> 95%	> 85%	Minimal (Neutral closed form)

Table 2: Phototoxicity and Singlet Oxygen Quantum Yield ( ΦΔ​ )

Fluorophore Class	Example Compound	ΦΔ​ (Singlet Oxygen Yield)	Half-Lethal Light Dose (Live Cells)
Traditional	SiR (Silicon Rhodamine)	~0.02 - 0.05	~2 min illumination
Traditional	Rhodamine B	~0.01 - 0.03	~5 min illumination
Spiro-indoline	COT-Spiro-Rhodamine	< 0.005	> 15 min illumination

Self-Validating Experimental Methodologies

Fig 2. Self-validating in vitro toxicity screening workflow for fluorophores.

Protocol 1: MTT Assay for Dark Toxicity

Causality Check: The MTT assay relies on the reduction of the tetrazolium dye MTT to its insoluble formazan by NAD(P)H-dependent cellular oxidoreductase enzymes. Because traditional fluorophores directly impair mitochondrial function, this assay provides a highly sensitive, biologically relevant readout of fluorophore-induced dark toxicity.

• Cell Seeding : Seed HeLa cells in a 96-well plate at a density of 1×104 cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO2​ .

• Self-Validation Standards : Designate wells for a vehicle control (0.1% DMSO, representing 100% viability) and a positive death control (0.1% Triton X-100, representing 0% viability). This ensures the dynamic range of the assay is functioning correctly.

• Treatment : Replace the media with fresh media containing the spiro[cyclohexane-1,3'-indoline] probe or traditional fluorophore at varying concentrations (1, 5, 10, 20, 50 µM). Incubate in the dark for 24 hours.

• MTT Addition : Add 10 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours at 37°C.

• Solubilization & Reading : Carefully remove the media and add 100 µL of DMSO to dissolve the purple formazan crystals. Read the absorbance at 570 nm using a microplate reader.

Protocol 2: In Vitro Singlet Oxygen Trapping Assay (Phototoxicity)

Causality Check: Using 1,3-diphenylisobenzofuran (DPBF) as a chemical trap isolates the fluorophore's inherent photochemical reactivity from complex cellular variables. DPBF absorbance at 415 nm drops strictly upon reaction with 1O2​ , providing a direct kinetic measurement of phototoxic potential.

• Solution Preparation : Prepare a solution of the fluorophore (1 µM) and DPBF (absorbance ~1.0 at 415 nm) in air-saturated acetonitrile.

• Self-Validation Standards : Run a parallel control with a known singlet oxygen generator (e.g., Rose Bengal) to confirm DPBF trapping efficiency, and a dark control (Fluorophore + DPBF, no light) to rule out ground-state chemical reactions.

• Irradiation : Continuously irradiate the cuvette using an LED lamp matching the fluorophore's excitation maximum (e.g., 520 nm).

• Kinetic Tracking : Measure the decay of DPBF absorbance at 415 nm every 30 seconds for 10 minutes. Calculate the absolute singlet oxygen quantum yield ( ΦΔ​ ) relative to the standard.

References

• Toxicity of Organic Fluorophores Used in Molecular Imaging: Literature Review. Scilit.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHoBek0yjwt3h373B8kL9s7OK-r7K5gUXzdpc121NVcCE3YeZLsKBZ3oT8fIo5bsq7xZxmQrOhDQ00EkWILmB-RG4IRkHdvvNbejRvF9gmyslX6D34LJZGhw9pu6aFNYv4ejQ3iA7IVeuJ5MjHnJ-pddZmA2hmdeIO-aM8Gkto=]
• Sensitive and Selective in Vitro Recognition of Biologically Toxic As(III) by Rhodamine Based Chemoreceptor. ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEkCzHFexQvqUYyA1hUYSBZIFItHqCYIENA2iuDIBMQrlXISt6JNW2qAKcVBqCWeblok9czfDug1qrmggWpyM1CUF7rmwdI-q8JiHpl5q36qfhtvD76w4i3QV8d7cyO_5mif4qhA6GFDDxtEuUC2dNuwQ==]
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• Gentle Rhodamines for Live-Cell Fluorescence Microscopy. NIH PMC.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEgWAsTrZNg_XLYvaWqgbiEISnDIskpIZoREANy6-qFOvLgQ6I_eNPdCRpXbJIc4Ljo1xud18Rdsqjkrt8leWi-_5IhclKva5pxbwvIu5WNDEjcJpEHeJ_AbyMN_t3nIEUx83-pNnbByjn4XHm7]

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Safety & Regulatory Compliance

Personal protective equipment for handling SPIRO[CYCLOHEXANE-1,3'-INDOLINE]

As a Senior Application Scientist, I approach laboratory safety not as a checklist of arbitrary rules, but as a calculated mitigation of molecular properties. Spiro[cyclohexane-1,3'-indoline] (CAS 4740-63-0) is a rigid, bicyclic scaffold highly valued in medicinal chemistry—particularly for central nervous system (CNS) drug development—and materials science[1].

However, its unique spiro linkage, which fuses a lipophilic cyclohexane ring with a reactive indoline moiety, dictates specific handling requirements[1]. The lipophilicity of the cyclohexane ring enhances potential dermal penetration, while the secondary amine of the indoline presents acute mucosal and respiratory irritation risks.

This guide provides a comprehensive, self-validating operational framework for handling spiro[cyclohexane-1,3'-indoline] safely and efficiently.

Hazard Profile & Molecular Causality

To design an effective defense, we must first understand the chemical aggressor. Based on the chemical properties of spiro[cyclohexane-1,3'-indoline] and its closely related derivatives (such as methyl spiro[cyclohexane-1,3'-indoline]-4-carboxylate), the compound presents specific acute hazards[2][3].

Table 1: Quantitative Hazard Data & Causality Summary

GHS Code	Hazard Statement	Molecular Causality	Target Organ/System
H302	Harmful if swallowed	High bioavailability due to optimal lipophilicity (cyclohexane) and solubility.	Gastrointestinal / Systemic
H315	Causes skin irritation	Lipophilic nature disrupts the stratum corneum; amine basicity causes localized pH shifts.	Dermal
H319	Causes serious eye irritation	The indoline nitrogen (secondary amine) rapidly interacts with corneal proteins, causing acute inflammation.	Ocular
H335	May cause respiratory irritation	Fine crystalline powder can aerosolize; basicity irritates mucous membranes in the respiratory tract.	Respiratory

Data extrapolated from standardized GHS classifications for spiroindoline derivatives[2][3].

The Protective Matrix: PPE Selection & Validation

Selecting Personal Protective Equipment (PPE) requires matching the barrier material to the chemical's physical state and reactivity. Every piece of PPE must function as part of a self-validating system —meaning the user can actively verify its integrity before and during use.

• Hand Protection: Nitrile Gloves (Minimum 0.11 mm thickness)

  • Causality: Natural rubber (latex) is highly susceptible to permeation by non-polar and slightly polar organic compounds. Nitrile provides a superior chemical barrier against the lipophilic cyclohexane moiety.

  • Self-Validation Check: Before donning, trap air in the glove and roll the cuff tightly to inflate the fingers. Inspect for micro-punctures (indicated by air leakage).

• Ocular Protection: Tight-Fitting Chemical Safety Goggles

  • Causality: Standard safety glasses with side shields are insufficient. The risk of aerosolized dust (H335) requires a complete orbital seal to prevent basic amine dust from contacting the moisture of the eye (H319)[2].

  • Self-Validation Check: Adjust the strap until the silicone/rubber skirt creates a uniform suction seal around the eyes. If you can feel air moving past the seal when you exhale sharply, tighten the strap.

• Respiratory & Environmental: Chemical Fume Hood

  • Causality: The primary route of unintended exposure for solid spiro compounds is inhalation of aerosolized particulates during weighing and transfer.

  • Self-Validation Check: Do not rely solely on the digital monitor. Perform a "tissue test" by taping a small strip of Kimwipe to the bottom of the sash. The tissue must pull steadily inward, confirming negative pressure and directional airflow.

• Body Protection: Flame-Retardant Lab Coat (Nomex or treated cotton)

  • Causality: While the compound itself is not highly explosive, it is often utilized in multi-step organic synthesis involving flammable solvents[1]. Synthetic fabrics (polyester) can melt into the skin during a flash fire.

Step-by-Step Operational Protocol

The following methodology ensures that the handling of spiro[cyclohexane-1,3'-indoline] is controlled, minimizing static dispersion and exposure.

Phase 1: Preparation & Weighing

• Static Mitigation: Spiro compounds often exhibit crystalline structures that accumulate static charge, leading to "jumping" powder. Place an anti-static ionizing bar inside the fume hood near the balance.

• Vessel Preparation: Pre-weigh a static-free weighing boat or directly tare the reaction vial. Self-Validation: Ensure the balance reads exactly 0.000 g after taring and remains stable for 5 seconds. Drifting indicates air currents in the hood are too strong and the sash must be lowered.

• Transfer: Using a grounded stainless-steel spatula, carefully transfer the required mass of spiro[cyclohexane-1,3'-indoline] (CAS 4740-63-0)[1][4].

• Sealing: Immediately cap the source bottle and the reaction vial before removing them from the weighing area.

Phase 2: Solubilization & Reaction Setup

• Solvent Addition: Add your solvent (e.g., DCM, DMF, or DMSO) directly to the closed reaction vial using a syringe through a septa, or open the vial only deep within the fume hood.

• Agitation: Use magnetic stirring rather than manual vortexing to maintain a closed system.

Spill Response & Disposal Plan

Even with rigorous protocols, spills occur. This methodology prevents a localized spill from becoming a laboratory-wide contamination event.

Minor Spill Cleanup Protocol (Solid Powder):

• Isolate: Immediately halt work. Lower the fume hood sash to the minimum operational height to increase face velocity and contain aerosolized dust.

• Suppress: Do NOT dry-sweep the powder. Dry sweeping aerosolizes the irritant (H335)[2]. Lightly mist the spilled powder with a compatible solvent (e.g., isopropanol or water, depending on the specific salt form) to dampen it.

• Absorb & Wipe: Wipe up the dampened powder using absorbent lab wipes.

• Decontaminate: Wash the spill area with a mild detergent solution to neutralize and remove any residual amine base, followed by a water rinse.

Disposal Plan:

• Solid Waste: Contaminated wipes, empty vials, and disposable spatulas must be placed in a sealed, clearly labeled solid hazardous waste container.

• Liquid Waste: Solutions containing spiro[cyclohexane-1,3'-indoline] should be segregated into Halogen-Free Organic Waste . Exception: If you are utilizing the hydrochloride salt variant (Spiro[cyclohexane-1,3'-indoline] hydrochloride)[1][5] in chlorinated solvents, it must be routed to Halogenated Organic Waste .

Workflow Visualization

The following diagram illustrates the logical decision tree for handling and spill response, ensuring that every operational path leads to safe containment and disposal.

Operational logic flow for the safe handling, spill mitigation, and disposal of spiroindoline compounds.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 12888301, Spiro[cyclohexane-1,3'-indolin]-2'-one". PubChem.[Link]

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